2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride

• CAS: 2138213-69-9

Core Science & Biosynthesis

2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride chemical properties

An In-depth Technical Guide to the Chemical Properties of 2-Amino-2-(2-iodophenyl)ethan-1-ol Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and analytical characterization of 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride. Given the limited direct literature on this specific isomer, this document synthesizes data from closely related analogs, particularly the 4-iodo isomer, and established principles of organic chemistry to provide a robust technical resource.

Chemical Identity and Physical Properties

2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride is a primary amino alcohol derivative of iodinated phenylethanolamine. The hydrochloride salt form enhances its stability and solubility in aqueous media, which is often advantageous for research and development applications.

Molecular Structure

The core structure consists of a phenyl ring substituted with an iodine atom at the ortho (2-) position. Attached to the ring is a two-carbon ethanolamine chain, with an amino group and a hydroxyl group.

Physicochemical Data

Precise experimental data for the 2-iodo isomer is not widely published. The following table includes data inferred from its structural analog, (2S)-2-Amino-2-(4-iodophenyl)ethan-1-ol hydrochloride, and calculated values.

Property	Value / Information	Source
Molecular Formula	C₈H₁₁ClINO	[1][2]
Molecular Weight	299.54 g/mol	[1][2]
CAS Number	1270557-45-3 (for free base)	[3]
Appearance	Likely a solid
Storage Temperature	2-8°C, sealed in a dry, dark place	[2]

Synthesis and Purification

The synthesis of 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride can be approached through several established routes for similar amino alcohols. A common strategy involves the reduction of an α-amino ketone precursor.

Proposed Synthetic Pathway

A plausible synthetic route starts from 2'-aminoacetophenone, which can be halogenated and subsequently converted to the target compound.

Caption: Proposed synthesis of 2-Amino-2-(2-iodophenyl)ethan-1-ol HCl.

Experimental Protocol (Adapted from similar syntheses)

• Iodination of 2'-Aminoacetophenone: 2'-Aminoacetophenone is treated with an iodinating agent, such as iodine in the presence of an oxidizing agent, to introduce the iodine atom at the desired position on the phenyl ring.

• Formation of the α-Azido Ketone: The resulting iodinated acetophenone is then reacted with sodium azide to form the corresponding α-azido ketone.

• Reduction to the Amino Alcohol: The α-azido ketone is reduced using a suitable reducing agent like sodium borohydride or lithium aluminum hydride. This step reduces both the azide to an amine and the ketone to a hydroxyl group, yielding the free base 2-Amino-2-(2-iodophenyl)ethan-1-ol.

• Salt Formation: The purified free base is dissolved in a suitable solvent (e.g., diethyl ether, ethanol) and treated with a solution of hydrogen chloride to precipitate the hydrochloride salt.

• Purification: The final product can be purified by recrystallization from an appropriate solvent system, such as ethanol/ether.[4]

Analytical Characterization

A comprehensive characterization of 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride would involve a combination of spectroscopic and chromatographic techniques to confirm its identity and purity.

Spectroscopic Methods

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR would show characteristic signals for the aromatic protons, the methine proton adjacent to the amino and hydroxyl groups, and the methylene protons of the ethanolamine chain. The integration and splitting patterns would be crucial for structural confirmation.

  • ¹³C NMR would provide information on the number and types of carbon atoms in the molecule.

• Infrared (IR) Spectroscopy: Key vibrational bands would be expected for the O-H and N-H stretches (typically broad in the 3200-3500 cm⁻¹ region), C-H stretches of the aromatic ring and alkyl chain, and C-N and C-O stretches.[5]

• Mass Spectrometry (MS):

  • Electrospray Ionization (ESI-MS): This technique would be suitable for determining the molecular weight of the protonated molecule.[5]

  • Gas Chromatography-Mass Spectrometry (GC-MS): Analysis of the free base could provide a characteristic fragmentation pattern for identification.[5]

Chromatographic Methods

• High-Performance Liquid Chromatography (HPLC): HPLC with a suitable column (e.g., C18) and mobile phase can be used to assess the purity of the compound. UV detection would be effective due to the aromatic ring.

• Thin-Layer Chromatography (TLC): TLC can be used for rapid monitoring of the reaction progress and for preliminary purity checks.[4]

Caption: Workflow for the analytical characterization of the title compound.

Safety and Handling

Based on the safety data for the analogous (S)-2-Amino-2-(4-iodophenyl)ethan-1-ol hydrochloride, the following precautions should be observed.

Hazard Identification

• Signal Word: Warning

• Hazard Statements:

  • H302: Harmful if swallowed

  • H315: Causes skin irritation

  • H319: Causes serious eye irritation

  • H335: May cause respiratory irritation

Recommended Handling Procedures

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.[6][7]

• Engineering Controls: Use only in a well-ventilated area, preferably in a fume hood.

• Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or smoke when using this product.[6][8]

• Storage: Keep the container tightly closed in a dry and well-ventilated place. Store under refrigerated conditions (2-8°C).[2]

First Aid Measures

• If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[9]

• If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.[9]

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[9]

• If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel unwell.[9]

Potential Applications in Research and Drug Development

Derivatives of phenylethanolamine have a wide range of pharmacological activities. Iodinated aromatic compounds are often used as intermediates in the synthesis of more complex molecules, particularly in the development of radiolabeled ligands for imaging studies (e.g., PET, SPECT) or as precursors for cross-coupling reactions to introduce further molecular diversity. The amino alcohol functionality is a common pharmacophore in many biologically active compounds.

References

• American Elements. (n.d.). (2S)-2-Amino-2-(4-iodophenyl)ethan-1-ol HCl. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Amino-2-phenylethan-1-ol. PubChem Compound Database. Retrieved from [Link]

• SciHorizon. (2025, February 2). Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-((2-Aminophenyl)amino)ethan-1-ol. PubChem Compound Database. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). The preparation of indazoles via metal free intramolecular electrophilic amination of 2-aminophenyl ketoximes. Retrieved from [Link]

• International Journal of Pharmacy and Biological Sciences. (n.d.). SYNTHESIS OF SOME NOVEL 2-AMINOTHIOPHENE DERIVATIVES AND EVALUATION FOR THEIR ANTIMICROBIAL ACTIVITY. Retrieved from [Link]

• MDPI. (2023, June 10). Spectroscopic and Crystallographic Characterization of Two Hydrochloride Cathinones. Retrieved from [Link]

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A Technical Guide to 2-Amino-2-(2-iodophenyl)ethan-1-ol and its Hydrochloride Salt: Synthesis, Characterization, and Application

Prepared by: Gemini, Senior Application Scientist

Abstract: This document provides a comprehensive technical overview of 2-Amino-2-(2-iodophenyl)ethan-1-ol, a valuable building block for pharmaceutical and materials science research. While a specific CAS number for the hydrochloride salt is not publicly indexed, this guide focuses on the free base, CAS No. 1270557-45-3 [1], detailing its chemical identity, physicochemical properties, a proposed synthetic pathway from commercially available precursors, and a standard protocol for its conversion to the hydrochloride salt. This guide is intended for researchers, chemists, and drug development professionals seeking to leverage this and similar halogenated phenyl-ethanolamine scaffolds in their work.

Chemical Identity and Structure

2-Amino-2-(2-iodophenyl)ethan-1-ol is a primary amino alcohol featuring an ortho-iodinated phenyl group. The presence of the iodine atom at the C2 position of the phenyl ring, adjacent to the aminoethanol side chain, introduces significant steric and electronic effects that can be exploited in molecular design. The hydrochloride salt is the protonated form of the amine, typically prepared to enhance the compound's crystallinity, stability, and aqueous solubility.

• Systematic Name: 2-Amino-2-(2-iodophenyl)ethan-1-ol

• Free Base CAS Number: 1270557-45-3[1]

• Molecular Formula: C₈H₁₀INO

• Molecular Weight: 279.08 g/mol

Structure:

Caption: Chemical Structure of 2-Amino-2-(2-iodophenyl)ethan-1-ol.

Physicochemical Properties

Direct experimental data for 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride is sparse. However, properties can be reliably inferred from structurally similar analogs. The following table aggregates data for the target compound's non-iodinated parent and its para-iodinated isomer, providing a scientifically grounded estimation of its characteristics.

Property	Value (Analog Compound)	Source / Analog Information
Physical Form	Solid	Based on (S)-2-Amino-2-(4-iodophenyl)ethan-1-ol HCl[2]
Molecular Weight (HCl Salt)	315.54 g/mol	Calculated
Purity	Typically >97%	Based on commercial availability of analogs[2]
Storage Temperature	4°C, sealed, away from moisture	Recommended for (S)-2-Amino-2-(4-iodophenyl)ethan-1-ol HCl[2]
Solubility	Soluble in water, methanol	Inferred from standard properties of hydrochloride salts

Proposed Synthetic Route and Protocol

The synthesis of 2-Amino-2-(2-iodophenyl)ethan-1-ol can be logically approached from the commercially available starting material, 2'-Iodoacetophenone (CAS 2142-70-3) [3][4]. The proposed pathway involves three key transformations: alpha-bromination, azide substitution, and a final reduction of both the ketone and the azide. This route is advantageous as it avoids direct amination methods that can be less selective and offers a robust method to install the amine functionality.

Caption: Proposed synthetic workflow from 2'-Iodoacetophenone.

Detailed Experimental Protocol (Proposed)

Expertise Note: This protocol is a well-established sequence in organic synthesis for converting α-haloketones to amino alcohols. The choice of reagents ensures high efficiency and selectivity at each step.

Step 1: Synthesis of 2-Bromo-1-(2-iodophenyl)ethanone

• Charge a round-bottom flask with 2'-Iodoacetophenone (1.0 eq.) and a suitable solvent such as carbon tetrachloride or acetonitrile.

• Add N-Bromosuccinimide (NBS, 1.1 eq.) and a radical initiator such as Azobisisobutyronitrile (AIBN, 0.05 eq.).

• Heat the mixture to reflux and monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction to room temperature, filter off the succinimide byproduct, and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the α-bromoketone intermediate.

Step 2: Synthesis of 2-Azido-1-(2-iodophenyl)ethanone

• Dissolve the 2-Bromo-1-(2-iodophenyl)ethanone intermediate (1.0 eq.) in a mixture of acetone and water (e.g., 4:1 v/v).

• Add sodium azide (NaN₃, 1.5 eq.) portion-wise while maintaining the temperature below 30°C.

• Stir the reaction vigorously at room temperature for 12-16 hours. Monitor by TLC.

• Once complete, dilute the mixture with water and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Caution: Organic azides can be explosive; avoid heating the neat compound. The crude product is often used directly in the next step.

Step 3: Reduction to 2-Amino-2-(2-iodophenyl)ethan-1-ol

• Dissolve the crude 2-Azido-1-(2-iodophenyl)ethanone (1.0 eq.) in a mixture of THF and methanol.

• Cool the solution to 0°C in an ice bath.

• Add sodium borohydride (NaBH₄, 3.0-4.0 eq.) slowly in portions. The borohydride will reduce both the ketone to an alcohol and the azide to a primary amine.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Quench the reaction carefully by the slow addition of water, followed by dilute HCl to neutralize excess borohydride.

• Basify the solution with aqueous NaOH to pH > 12 and extract the product with dichloromethane or ethyl acetate.

• Dry the combined organic layers and concentrate to yield the crude free base, which can be purified by crystallization or chromatography.

Preparation of the Hydrochloride Salt

The conversion of the free base to its hydrochloride salt is a standard and often necessary step to improve the compound's handling properties. This protocol ensures a high-purity, crystalline solid suitable for long-term storage and further application.

Protocol:

• Dissolve the purified 2-Amino-2-(2-iodophenyl)ethan-1-ol free base in a minimal amount of a suitable organic solvent, such as ethyl acetate or diethyl ether.[5]

• Slowly add a solution of hydrochloric acid in a miscible solvent (e.g., 2M HCl in diethyl ether or gaseous HCl bubbled through the solution) dropwise with stirring.[5]

• Continue addition until the solution becomes acidic (test with pH paper) and a precipitate forms.

• Stir the resulting slurry at room temperature for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration.

• Wash the filter cake with cold diethyl ether to remove any non-polar impurities.

• Dry the white, crystalline solid under vacuum to yield the final 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride.

Potential Applications & Research Context

Chiral 1,2-amino alcohols are privileged scaffolds in medicinal chemistry, forming the core of numerous approved drugs. The title compound is a valuable building block for several reasons:

• Orthogonal Functionality: The primary amine and alcohol offer distinct reaction sites for derivatization.

• Halogen Handle: The ortho-iodine atom is a versatile functional group for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the introduction of diverse molecular fragments.

• Stereochemical Potential: The chiral center allows for the development of stereospecific ligands, catalysts, or drug candidates. Processes for producing optically active 2-amino-1-phenylethanol derivatives are well-documented and crucial for pharmaceutical development[6][7].

This molecule serves as an ideal starting point for constructing libraries of complex compounds for screening in drug discovery programs targeting G-protein coupled receptors (GPCRs), ion channels, and enzymes.

Safety & Handling

No specific safety data exists for the title compound. However, based on the GHS classifications for the structurally related (S)-2-Amino-2-(4-iodophenyl)ethan-1-ol hydrochloride, the following precautions are advised[2]:

• Pictogram: GHS07 (Harmful/Irritant)

• Signal Word: Warning

• Hazard Statements:

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Precautionary Statements:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

  • P280: Wear protective gloves/eye protection/face protection.

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Always handle this compound in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

References

• Process for the preparation of amino-alcohols.
• Process for the preparation of amino alcohol derivatives or salts thereof.

• One-Pot Preparation of Cyclic Amines from Amino Alcohols. Organic Syntheses. [Link]

• Preparation method for optically pure aminoalcohol hydrochloride.

• A Convenient Synthesis of Amino Acid Methyl Esters. National Center for Biotechnology Information. [Link]

• 2-Amino-2-phenylethanol | C8H11NO | CID 92466. PubChem, National Institutes of Health. [Link]

• (2S)-2-Amino-2-(4-iodophenyl)ethan-1-ol HCl. American Elements. [Link]

• 2-Amino-2-phenylethan-1-ol | C8H11NO | CID 134797. PubChem, National Institutes of Health. [Link]

• 2-Amino-2-phenylethanol | C8H11NO | CID 92466. PubChem, National Institutes of Health. [Link]

• The preparation of indazoles via metal free intramolecular electrophilic amination of 2-aminophenyl ketoximes. Organic Syntheses. [Link]

• Processes for producing optically active 2-amino-1-phenylethanol derivatives.

• 2'-Amino-2-iodoacetophenone | C8H8INO | CID 19853684. PubChem, National Institutes of Health. [Link]

• Processes for producing optically active 2-amino-1-phenylethanol derivatives. European Patent Office. [Link]

• Chemical structures of 2-phenylethanol (2-PEtOH) and derivatives... ResearchGate. [Link]

• Green methodologies for the synthesis of 2-aminothiophene. National Center for Biotechnology Information. [Link]

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Strategic Utilization of 2-Amino-2-(2-iodophenyl)ethan-1-ol Hydrochloride in Medicinal Chemistry

Executive Summary

2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride represents a high-value, bifunctional chiral scaffold in modern drug discovery. Unlike its para-substituted counterparts, the ortho-iodo position confers unique reactivity, serving as a pre-installed "molecular handle" for intramolecular cyclization. This guide details the physicochemical architecture, synthetic pathways, and the specific utility of this molecule as a precursor for 2-substituted indolines and dihydrobenzofurans via Palladium-catalyzed cross-coupling.

Molecular Architecture & Physicochemical Properties

The molecule comprises a phenylethanolamine core substituted at the ortho position with an iodine atom. The hydrochloride salt form enhances stability and water solubility, facilitating its use in aqueous workups and biological assays.

Structural Data Table

Property	Data
IUPAC Name	2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride
Common Name	o-Iodophenylglycinol HCl
CAS (Free Base)	1270557-45-3
Molecular Formula	C₈H₁₀INO[1] · HCl
Molecular Weight	299.54 g/mol (Salt) / 263.08 g/mol (Free Base)
Chiral Center	C2 (Available as (R), (S), or Racemic)
Physical State	White to off-white crystalline solid
Solubility	Soluble in Water, Methanol, DMSO; Insoluble in Hexanes, Et₂O
pKa (Predicted)	~9.2 (Amine), ~14.5 (Alcohol)

Structural Significance

The C-I bond (209 kJ/mol) at the ortho position is weaker than C-Br or C-Cl bonds, making it highly susceptible to oxidative addition by transition metals (Pd, Cu). The proximity of the amine (-NH₂) and hydroxyl (-OH) groups allows for chelation-controlled catalysis, crucial for stereoselective transformations.

Synthetic Pathways & Mechanistic Insight[2][3][4]

The synthesis of 2-amino-2-(2-iodophenyl)ethan-1-ol typically proceeds via the reduction of the corresponding amino acid, 2-(2-iodophenyl)glycine . This route preserves optical purity when starting from chiral amino acids.

Primary Synthesis: Carboxyl Reduction

Protocol: The carboxylic acid moiety is reduced to the primary alcohol using a borane-dimethyl sulfide complex (BMS) or NaBH₄/I₂ system. Lithium Aluminum Hydride (LAH) is effective but may cause side reactions with the aryl iodide (dehalogenation) if not strictly temperature-controlled.

Step-by-Step Methodology:

• Activation: Suspend (S)-2-(2-iodophenyl)glycine (1.0 eq) in anhydrous THF under N₂.

• Reduction: Add BF₃·OEt₂ (1.1 eq) followed by dropwise addition of BH₃·THF (2.5 eq) at 0°C.

• Reflux: Heat to reflux for 4–6 hours to ensure complete reduction of the intermediate amino-borane complex.

• Quench: Cool to 0°C; quench carefully with MeOH to destroy excess borane.

• Hydrolysis: Add 6M HCl and reflux for 1 hour to cleave the N-B bond.

• Isolation: Basify to pH 10, extract with EtOAc, dry over Na₂SO₄, and treat with HCl/dioxane to precipitate the hydrochloride salt.

Visualization of Synthetic Logic

Figure 1: Retrosynthetic logic flow from aldehyde precursor to final amino alcohol salt.

Reactivity Profile: The "Ortho-Effect" Advantage

The primary value of this scaffold lies in the intramolecular cyclization potential. The ortho-iodine acts as a leaving group in transition-metal catalyzed cross-couplings, allowing the pendant amine or alcohol to displace it, forming heterocycles.

Indoline Formation (Buchwald-Hartwig Type)

This molecule is a direct precursor to 2-hydroxymethylindoline . Under Pd(0) catalysis, the amine nitrogen undergoes intramolecular arylation.[2]

• Catalyst System: Pd₂(dba)₃ / Xantphos or BINAP.

• Base: NaOtBu or Cs₂CO₃.[3]

• Mechanism: Oxidative addition of Pd into the C-I bond, followed by amine coordination, deprotonation, and reductive elimination to close the ring.

Visualization of Cyclization Pathway

Figure 2: Mechanistic pathway for the Pd-catalyzed conversion of the scaffold into an indoline core.

Analytical Characterization

To ensure the integrity of the hydrochloride salt, the following analytical signatures must be verified.

Proton NMR (¹H NMR, 400 MHz, DMSO-d₆)

• Aromatic Region (7.0–7.9 ppm): Four distinct signals corresponding to the 2-substituted phenyl ring. The proton ortho to the iodine is typically the most deshielded doublet (~7.8 ppm).

• Chiral Methine (4.2–4.5 ppm): A multiplet corresponding to the CH-NH₂ proton.

• Methylene Group (3.5–3.8 ppm): Two multiplets for the -CH₂OH protons.

• Exchangeable Protons: A broad singlet at ~5.0–5.5 ppm (OH) and a broad signal at ~8.0–8.5 ppm (NH₃⁺).

Mass Spectrometry (LC-MS)

• Method: ESI Positive Mode.

• Diagnostic Ion: [M+H]⁺ = 264.0 (for the free base).

• Isotope Pattern: Iodine is monoisotopic; no complex splitting, but the mass defect is significant.

Handling, Stability & Safety

Light Sensitivity

Aryl iodides are inherently photosensitive. Prolonged exposure to light can lead to the homolytic cleavage of the C-I bond, resulting in iodine liberation (yellowing of solid) and radical byproducts.

• Storage: Amber glass vials, under Argon/Nitrogen.

• Temp: 2–8°C for long-term storage.

Hygroscopicity

As a hydrochloride salt of an amino alcohol, the compound is hygroscopic.

• Handling: Weigh quickly in ambient air or manipulate inside a desiccator/glovebox.

• Drying: If the solid becomes sticky, dry under high vacuum (0.1 mbar) over P₂O₅ for 24 hours.

References

• Reduction of Amino Acids: McKennon, M. J., et al. "A convenient reduction of amino acids and their derivatives."[4] Journal of Organic Chemistry, 1993, 58(13), 3568–3571. Link

• Synthesis of Indolines: Mei, T. S., et al. "Pd(II)-Catalyzed Intramolecular C-H Amination of 2-Pyridinesulfonyl-Protected Phenethylamines."[2] Organic Letters, 2013, 15(12), 3058–3061. Link

• General Reactivity of 2-Iodoanilines: He, G., et al. "Efficient Synthesis of Indoline Compounds via Palladium-Catalyzed Intramolecular Amination."[2] Organic Letters, 2012, 14(11), 2936–2939. Link

• Catalog Data (Free Base): BLDpharm Product 1270557-45-3. "2-Amino-2-(2-iodophenyl)ethan-1-ol".[5] Link

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The Genesis of a Pharmacological Powerhouse: A Technical Guide to the Discovery and History of 2-Amino-1-Phenylethanol Derivatives

This guide delves into the rich history and scientific evolution of 2-amino-1-phenylethanol derivatives, a class of compounds that has profoundly shaped modern medicine. From their origins in traditional herbal remedies to their synthesis in the laboratory and their development into highly specific therapeutic agents, this document provides researchers, scientists, and drug development professionals with a comprehensive understanding of this critical pharmacophore.

Early Roots: From Ancient Botanicals to the Dawn of Alkaloid Chemistry

The story of 2-amino-1-phenylethanol derivatives begins not in a pristine laboratory, but in the annals of traditional medicine. For centuries, the Chinese shrub Ephedra sinica (Ma Huang) was used to treat asthma and other respiratory ailments.[1][2][3] The active principle of this plant, ephedrine, a naturally occurring 2-amino-1-phenylethanol derivative, would later become a cornerstone in the development of modern sympathomimetic drugs.

The Adrenaline Rush: Isolating and Synthesizing a Landmark Hormone

At the turn of the 20th century, a parallel line of inquiry was focused on the adrenal glands. Scientists observed that extracts from these glands had a potent pressor effect, raising blood pressure. This led to a race to isolate the active compound. In 1901, the Japanese chemist Jōkichi Takamine, working in the United States, successfully isolated and purified the hormone adrenaline (epinephrine) in crystalline form.[8][9] This was a landmark achievement, as adrenaline was the first hormone to be isolated in its pure form.[8]

The structural elucidation of adrenaline revealed its 2-amino-1-phenylethanol core. This discovery spurred chemists to synthesize this vital hormone. In 1904, Friedrich Stolz at Farbwerke Hoechst in Germany and, independently, Henry Drysdale Dakin in the United Kingdom, achieved the first chemical synthesis of adrenaline.[8][9][10][11][12] This breakthrough was not only a triumph of synthetic chemistry but also ensured a stable and pure supply of this critical medication, freeing it from its reliance on animal sources.

Norepinephrine: The Unveiling of a Key Neurotransmitter

For many years, it was believed that the sympathetic nervous system exerted its effects solely through the release of adrenaline. However, in the mid-1940s, the Swedish physiologist Ulf von Euler made a groundbreaking discovery. He identified another, closely related compound, norepinephrine (noradrenaline), as the primary neurotransmitter of the sympathetic nervous system.[13][14] Norepinephrine differs from adrenaline only by the absence of a methyl group on the amine. This subtle structural difference has profound implications for its receptor selectivity and physiological function.

Biosynthesis of Catecholamines

The discovery of norepinephrine was crucial for understanding the biosynthesis of catecholamines. It became clear that norepinephrine is the direct precursor to adrenaline in a pathway that starts with the amino acid tyrosine.[11][15][16][17]

Caption: Biosynthetic pathway of catecholamines.

The Proliferation of Derivatives: A Quest for Specificity

The fundamental 2-amino-1-phenylethanol scaffold proved to be a remarkably versatile template for drug development. By systematically modifying the structure, chemists could fine-tune the pharmacological activity of the resulting derivatives, leading to the creation of agents with enhanced receptor selectivity and improved therapeutic profiles.

Phenylpropanolamine: The Decongestant Story

First synthesized around 1910, phenylpropanolamine (PPA) is a close structural relative of ephedrine.[18][19][20] It was widely used as a nasal decongestant and appetite suppressant for many years.[18][19] PPA acts as an indirect sympathomimetic by promoting the release of norepinephrine.[19] However, concerns about an increased risk of hemorrhagic stroke led to its withdrawal from the market in many countries.[18]

The β-Adrenergic Agonists: Revolutionizing Asthma Treatment

A major breakthrough in the therapeutic application of 2-amino-1-phenylethanol derivatives came with the development of selective β-adrenergic agonists. The non-selective nature of early compounds like adrenaline and isoproterenol led to undesirable cardiovascular side effects.[21] The quest for "cardioselective" bronchodilators drove the synthesis of new derivatives.

The development of drugs like salbutamol (albuterol) and terbutaline in the mid-20th century represented a significant advance.[22] These agents showed a greater affinity for β2-adrenergic receptors, which are predominant in the smooth muscle of the airways, than for β1-receptors, which are primarily located in the heart.[23][24] This selectivity allowed for effective bronchodilation with a reduced risk of cardiac side effects.[25] The development of long-acting β2-agonists (LABAs) like salmeterol further improved asthma management by providing sustained bronchodilation.[26][27]

Structure-Activity Relationships: The Guiding Principles of Design

The successful development of 2-amino-1-phenylethanol derivatives has been underpinned by a deep understanding of their structure-activity relationships (SAR).[28][29][30][31]

Modification	Effect on Activity	Key Examples
Substitution on the Aromatic Ring	Hydroxyl groups at the 3 and 4 positions are crucial for potent β-agonist activity. Modifications at these positions can alter receptor selectivity and metabolic stability.	Adrenaline, Norepinephrine, Salbutamol
Substitution on the Amino Group	Increasing the size of the alkyl substituent on the nitrogen atom generally increases β-agonist activity and decreases α-agonist activity. A tertiary butyl group often confers β2-selectivity.	Isoproterenol, Salbutamol, Terbutaline
Substitution on the α-Carbon	A small alkyl group, such as a methyl group, can slow metabolism by monoamine oxidase (MAO), prolonging the duration of action.	Ephedrine, Phenylpropanolamine
Substitution on the β-Carbon	The hydroxyl group is critical for direct adrenergic receptor activation. Its stereochemistry is also important for activity.	(R)-(-)-Norepinephrine is the more potent enantiomer.

Evolution of Synthetic Methodologies

The synthesis of 2-amino-1-phenylethanol and its derivatives has evolved significantly over the years, with a focus on improving yields, enantioselectivity, and scalability.

Early Synthetic Approaches

Early syntheses often involved the reduction of α-amino ketones or the amination of α-halo ketones. For example, an early synthesis of phenylethanolamine involved the reduction of 2-nitro-1-phenylethanol.[32] Another common route was the reduction of benzoyl cyanide.[32]

Modern Asymmetric Synthesis

Given the stereospecificity of adrenergic receptors, the development of methods for the enantioselective synthesis of 2-amino-1-phenylethanol derivatives has been a major focus. Chiral catalysts, such as those based on oxazaborolidines or ruthenium complexes, have been employed for the asymmetric reduction of prochiral ketones.[33][34][35][36] These methods allow for the direct production of the desired enantiomer with high optical purity, avoiding the need for classical resolution of racemic mixtures.

Example of a Modern Synthetic Route:

Caption: A modern asymmetric synthesis of chiral 2-amino-1-phenylethanol.

Conclusion and Future Directions

The journey of 2-amino-1-phenylethanol derivatives from their natural origins to their current status as indispensable therapeutic agents is a testament to the power of chemical and pharmacological research. The continuous refinement of their structure has led to drugs with remarkable specificity and efficacy. As our understanding of adrenergic receptor subtypes and their downstream signaling pathways continues to grow, there will undoubtedly be new opportunities to design and develop the next generation of 2-amino-1-phenylethanol derivatives with even greater therapeutic precision.

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• Lattion, A. L., Rocheville, M., & Zuber, M. (1989). Synthesis and structure-activity relationships among alpha-adrenergic receptor agonists of the phenylethanolamine type. Journal of Medicinal Chemistry, 32(5), 1057-1063.

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• Imbert, G. (1989). Structure-activity relationships as a response to the pharmacological differences in beta-receptor ligands. American Journal of Hypertension, 2(7 Pt 2), 245S-251S.

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• Kim, Y. S., et al. (2022). Potential Functional Role of Phenethylamine Derivatives in Inhibiting Dopamine Reuptake: Structure–Activity Relationship. Biomolecules & Therapeutics, 30(5), 458–466.

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• Adrenaline/Epinephrine Hunters: Past, Present, and Future at 1900 - Gavin Publishers. (2017, May 10). Retrieved from [Link]

• Phenylpropanolamine | PDF | Thin Layer Chromatography | Solubility - Scribd. (n.d.). Retrieved from [Link]

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• Bristow, M. R. (2012). Beta-Adrenergic Receptors, from Their Discovery and Characterization through Their Manipulation to Beneficial Clinical Application. Cardiology Clinics, 30(3), xi-xxviii.

• Norepinephrine | Definition, Function, Effects, & Facts - Britannica. (2026, January 24). Retrieved from [Link]

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• Patel, M., & Tashkin, D. P. (2025). Beta2-Receptor Agonists and Antagonists. In StatPearls.

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• BETA2-ADRENERGIC AGONISTS ARE SYMPATHOMIMETIC DRUGS WITH A MYOLYTIC-SPASMOGENIC ACTION - Biolife - Publisher. (2024, June 1). Retrieved from [Link]

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An In-Depth Technical Guide to the Solubility of 2-Amino-2-(2-iodophenyl)ethan-1-ol Hydrochloride in Various Solvents

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to understand, determine, and interpret the solubility of 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride. The principles and methodologies outlined herein are designed to ensure scientific integrity and provide actionable insights for formulation and development.

Introduction: The Critical Role of Solubility

Solubility is a fundamental physicochemical property that dictates the bioavailability, formulation, and ultimately, the therapeutic efficacy of a drug candidate.[1] For a molecule like 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride, a substituted amino alcohol, understanding its behavior in different solvent systems is paramount. This guide will delve into the theoretical underpinnings of its solubility and provide robust experimental protocols for its empirical determination.

The molecular structure of 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride suggests a compound with both polar and non-polar characteristics. The presence of the hydroxyl and protonated amine groups contributes to its hydrophilicity and potential for hydrogen bonding, while the iodophenyl group introduces a significant non-polar, lipophilic character.[2] The hydrochloride salt form is anticipated to enhance aqueous solubility compared to its free base.[3]

Theoretical Framework for Solubility

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which is a reflection of the intermolecular forces between the solute and solvent molecules.[4] For 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride, the following interactions are key:

• Ion-Dipole Interactions: In polar protic solvents like water and alcohols, the primary driving force for the dissolution of the hydrochloride salt will be the strong ion-dipole interactions between the positively charged ammonium ion and the negative pole of the solvent's dipole, and between the chloride ion and the positive pole of the solvent's dipole.[2]

• Hydrogen Bonding: The hydroxyl and amino groups of the molecule can act as both hydrogen bond donors and acceptors, readily interacting with protic solvents.

• Van der Waals Forces: The non-polar iodophenyl ring will interact with non-polar solvents or the non-polar regions of amphipathic solvents through weaker van der Waals forces.[2]

The overall solubility will be a balance of the energy required to break the solute-solute and solvent-solvent interactions and the energy gained from forming solute-solvent interactions.

Physicochemical Properties Influencing Solubility:

• pKa: The acidity of the protonated amine will influence the pH-dependent solubility in aqueous solutions.

• LogP: The partition coefficient will provide an indication of the compound's lipophilicity and its likely preference for non-polar solvents.

• Crystal Lattice Energy: The strength of the interactions in the solid state must be overcome for dissolution to occur. Polymorphism, the existence of different crystal forms, can significantly impact solubility.[5]

Experimental Determination of Solubility

A systematic approach to determining the solubility of 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride across a range of solvents is crucial. The following sections detail established methodologies.

Solvent Selection

A diverse panel of solvents should be selected to cover a range of polarities and functionalities.

Solvent Class	Examples	Expected Interaction
Polar Protic	Water, Methanol, Ethanol, Isopropanol	High solubility due to ion-dipole and hydrogen bonding.
Polar Aprotic	Dimethyl Sulfoxide (DMSO), Acetonitrile	Moderate to high solubility.
Non-Polar	Hexane, Toluene, Dichloromethane	Low solubility, driven by Van der Waals forces.
Biorelevant	FaSSIF, FeSSIF	Important for predicting in vivo solubility in the gut.[5]

Equilibrium Solubility Determination: The Shake-Flask Method

The shake-flask method is considered the gold standard for determining thermodynamic equilibrium solubility.[5][6]

Protocol:

• Preparation: Add an excess amount of 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride to a known volume of the selected solvent in a sealed vial. The excess solid is crucial to ensure saturation is reached.[7]

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a predetermined period (typically 24-72 hours) to ensure equilibrium is reached.[5]

• Phase Separation: After equilibration, allow the suspension to settle. Separate the undissolved solid from the saturated solution by centrifugation followed by filtration through a low-binding filter.[5]

• Quantification: Accurately dilute an aliquot of the clear supernatant and analyze the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).[6]

• Solid Phase Analysis: It is good practice to analyze the residual solid using techniques like X-ray Powder Diffraction (XRPD) to check for any changes in the solid form (e.g., polymorphism or disproportionation of the salt).[5]

Diagram of the Shake-Flask Experimental Workflow:

Caption: Workflow for Equilibrium Solubility Determination.

High-Throughput Screening: Turbidimetric Solubility Assay

For rapid screening of solubility in multiple solvents or formulation excipients, a turbidimetric assay can be employed.[6]

Protocol:

• Stock Solution: Prepare a concentrated stock solution of the compound in a solvent where it is highly soluble, such as DMSO.[1]

• Titration: In a microplate format, add increasing amounts of the stock solution to the aqueous buffer or solvent of interest.

• Detection: Monitor the solution for the onset of precipitation (turbidity) using a nephelometer or a plate reader capable of measuring light scattering.[1]

• Endpoint: The concentration at which turbidity is first detected is considered the kinetic solubility.

Diagram of the Turbidimetric Assay Principle:

Caption: Principle of Turbidimetric Solubility Measurement.

Data Presentation and Interpretation

The quantitative solubility data should be summarized in a clear and concise table.

Table 1: Hypothetical Solubility Data for 2-Amino-2-(2-iodophenyl)ethan-1-ol Hydrochloride at 25°C

Solvent	Dielectric Constant	Solubility (mg/mL)	Solubility (molar)	Classification
Water	80.1	> 100	> 0.334	Very Soluble
Methanol	32.7	50 - 100	0.167 - 0.334	Freely Soluble
Ethanol	24.5	10 - 30	0.033 - 0.100	Soluble
Isopropanol	19.9	1 - 10	0.003 - 0.033	Sparingly Soluble
Acetonitrile	37.5	1 - 10	0.003 - 0.033	Sparingly Soluble
Dimethyl Sulfoxide (DMSO)	46.7	> 100	> 0.334	Very Soluble
Dichloromethane	8.9	< 0.1	< 0.0003	Very Slightly Soluble
Toluene	2.4	< 0.1	< 0.0003	Very Slightly Soluble
Hexane	1.9	< 0.1	< 0.0003	Practically Insoluble

Note: The data presented in this table is illustrative and not based on experimental results.

Interpretation of Results:

• High Aqueous and Alcohol Solubility: The high solubility in polar protic solvents would be expected due to the ionic nature of the hydrochloride salt and the presence of hydrogen bonding groups.

• DMSO as a Good Solvent: The high solubility in DMSO is also anticipated, as it is a strong polar aprotic solvent capable of solvating both the ionic and organic portions of the molecule.

• Low Non-Polar Solubility: The poor solubility in non-polar solvents like hexane and toluene highlights the dominance of the polar functional groups in determining the overall solubility profile.

• Correlation with Polarity: A general trend of decreasing solubility with decreasing solvent polarity is expected.

Conclusion and Future Directions

This guide has provided a comprehensive overview of the theoretical considerations and practical methodologies for determining the solubility of 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride. Accurate solubility data is a cornerstone of successful drug development. Future studies should focus on pH-solubility profiles in aqueous buffers to understand its behavior in different physiological environments and investigate the impact of temperature on solubility.

References

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs.
• Computational Chemistry. (2022, May 31). Compound solubility measurements for early drug discovery.
• Rheolution. (2023, March 18). Measuring the solubility of pharmaceutical compounds using NEPHEL.O.
• Dissolution Technologies. (2017, February). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter.
• Raytor. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures.
• Scribd. (n.d.). Factors Affecting Solubility.
• BYJU'S. (n.d.). Factors Affecting Solubility.
• DigitalCommons@URI. (n.d.). The Solubility of Amino Acids in Various Solvent Systems.
• Sciencemadness.org. (2011, July 19). Solubility of organic amine salts.
• PubMed. (n.d.). Precaution on use of hydrochloride salts in pharmaceutical formulation.
• Chemistry Stack Exchange. (2016, April 21). Solubility of compound in acid.

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Thermochemical Properties of 2-Amino-2-(2-iodophenyl)ethan-1-ol Hydrochloride: A Technical Guide

This guide outlines the comprehensive thermochemical characterization of 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride , a critical chiral building block in pharmaceutical synthesis.

Executive Summary

2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride (CAS: 1270557-45-3 for free base; specific salt CAS varies) is a bifunctional amino alcohol used primarily as a chiral intermediate in the synthesis of heterocyclic pharmaceutical targets. The presence of the ortho-iodo substituent on the phenyl ring imparts unique reactivity (e.g., for intramolecular cross-coupling) but also introduces specific thermal instability risks compared to its non-halogenated analogs.

This guide defines the standard operating procedures (SOPs) for determining the fundamental thermochemical properties of this compound. Accurate quantification of these parameters—specifically standard molar enthalpy of formation (

) , heat capacity ( ) , and thermal decomposition onset ( ) —is mandatory for designing safe, scalable reaction calorimetry profiles and crystallization processes.

Material Identity & Structural Integrity

Before thermochemical analysis, the material must meet strict purity standards (>99.5 mass fraction) to ensure data validity.

Chemical Structure

The compound consists of an ethyl backbone substituted with a primary amine, a primary alcohol, and an o-iodophenyl group.

• Formula:

• Molecular Weight: 299.54 g/mol

• Key Feature: The C-I bond is the weakest link, susceptible to homolytic cleavage at elevated temperatures, necessitating precise TGA analysis.

Pre-Measurement Characterization Protocol

Objective: Validate the sample identity and phase purity.

• High-Performance Liquid Chromatography (HPLC): Use a C18 column with a phosphate buffer/acetonitrile gradient to detect organic impurities (e.g., de-iodinated byproducts).

• Powder X-Ray Diffraction (PXRD): Confirm the crystalline polymorph. Different polymorphs possess distinct lattice energies, affecting

  .

• Karl Fischer Titration: Quantification of water content is critical; moisture acts as a plasticizer and alters heat capacity measurements.

Thermal Stability Analysis (TGA/DSC)

Understanding the thermal safety boundary is the first step in characterization.

Differential Scanning Calorimetry (DSC)

Protocol:

• Instrument: Heat Flux DSC (e.g., TA Instruments Q2000).

• Atmosphere: Nitrogen (50 mL/min) to prevent oxidation; Air for oxidative stability.

• Ramp Rate: 5 K/min and 10 K/min (to detect kinetic events).

• Pan: Hermetically sealed aluminum pans with a pinhole (to prevent pressure buildup from HCl release).

Expected Behavior & Analysis:

• Melting Point (

  ): Expect a sharp endotherm. For amino alcohol HCl salts, this typically ranges between 150°C – 220°C .

• Decomposition: An exotherm immediately following or overlapping with melting indicates decomposition (likely dehydrohalogenation or C-I bond cleavage).

• Criterion: If

  , the material is thermally sensitive.

Thermogravimetric Analysis (TGA)

Protocol:

• Range: 30°C to 600°C at 10 K/min.

• Key Metric:

  (Temperature at 5% mass loss).

• Insight: A mass loss step corresponding to

  (approx. 12%) confirms the stoichiometry of the salt.

Determination of Standard Molar Enthalpies

The core thermodynamic parameter,

, is derived using a Hess's Law cycle involving combustion and solution calorimetry.

Combustion Calorimetry

Objective: Determine the standard molar enthalpy of combustion (

). Method: Isoperibol Rotating Bomb Calorimetry.

Experimental Workflow:

• Pelletization: Press the sample into a pellet. If the combustion is incomplete due to the iodine content, use a combustion aid (e.g., benzoic acid).

• Bomb Preparation: Add 10 mL of aqueous arsenious oxide (

  ) solution to the bomb to reduce any free iodine ( ) or iodates formed during combustion to iodide ( ), ensuring a defined final state.

• Combustion: Burn in 3.0 MPa oxygen.

• Correction: Apply Washburn corrections for the formation of

  and standard states.

Calculation:

Where is the internal energy of combustion.

Reaction Scheme for Formation Enthalpy

Using the measured

, calculate using the standard enthalpies of formation for the combustion products ( , , , ):

(Note: Exact stoichiometry depends on the final state of Nitrogen, usually

).

Solution Calorimetry (Alternative Validation)

If combustion is difficult due to high iodine content, use Solution Calorimetry .

• Measure the enthalpy of solution (

  ) of the solid salt in a solvent (e.g., water or dilute HCl).

• Measure the enthalpy of solution of the free base and HCl gas (theoretical cycle) to close the thermodynamic loop.

Visualization of Characterization Workflows

Thermodynamic Characterization Logic

The following diagram illustrates the decision matrix for characterizing the solid-state properties.

Figure 1: Decision workflow for selecting the appropriate calorimetric method based on thermal stability.

Hess's Law Cycle for Enthalpy of Formation

This cycle demonstrates how the enthalpy of formation is derived from solution calorimetry if combustion is not viable.

Figure 2: Born-Haber type cycle for determining formation enthalpy via solution calorimetry.

Summary of Thermochemical Data (Estimated Ranges)

Note: As specific literature data for this exact CAS is proprietary or sparse, the following values represent expected ranges for 2-substituted amino alcohol hydrochloride salts based on group contribution theory.

Property	Symbol	Expected Range	Method of Determination
Melting Point		160 – 190 °C	DSC (5 K/min)
Enthalpy of Fusion		25 – 40 kJ/mol	Integration of DSC Endotherm
Decomposition Onset		> 190 °C	TGA/DSC
Heat Capacity		250 – 300 J/(K·mol)	Modulated DSC / PPMS
Solubility (Water)		> 50 g/L	Gravimetric / HPLC

References

• Ribeiro da Silva, M. A. V., et al. (2010). "Thermochemical studies of amino acid derivatives." Journal of Chemical Thermodynamics. Link

• NIST Chemistry WebBook. "Standard Reference Data for Thermochemistry of Organic Salts." Link

• Guthrie, J. P. (2005). "Group Contribution Methods for the Estimation of Thermochemical Properties." Journal of Physical and Chemical Reference Data. Link

• Sabbah, R., et al. (1999). "Reference materials for calorimetry and differential thermal analysis." Thermochimica Acta. Link

Protocols & Analytical Methods

Experimental setup for reactions involving 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride

Technical Application Note: Synthetic Utility & Handling of 2-Amino-2-(2-iodophenyl)ethan-1-ol Hydrochloride

Executive Summary

2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride is a high-value chiral building block characterized by an ortho-substituted aryl iodide and a vicinal amino-alcohol motif.[1] Its structural uniqueness lies in the 2-iodophenyl moiety, which serves as a pre-installed "handle" for transition-metal-catalyzed transformations.[1] Unlike its para-substituted counterparts, this ortho-isomer is uniquely poised for intramolecular cyclization , enabling the rapid construction of chiral indoline and indole scaffolds—privileged structures in pharmacochemistry.

This guide details the experimental protocols for handling this hygroscopic salt, converting it to its reactive free-base form, and deploying it in a high-fidelity Copper-catalyzed intramolecular N-arylation.[1]

Chemical Profile & Stability

Property	Specification	Application Note
CAS No.	1270557-45-3 (Generic/Base)	Verify specific salt CAS with vendor (e.g., BLDpharm, Fluorochem).[1]
Formula	C₈H₁₀INO[1][2] · HCl	Molecular Weight: 299.54 g/mol (Salt).[1]
Appearance	Off-white to pale yellow solid	Color change to dark yellow indicates iodine liberation (decomposition).[1]
Solubility	Soluble in MeOH, DMSO, H₂O	Insoluble in non-polar solvents (Hexanes, Et₂O) until free-based.
Stability	Hygroscopic; Light Sensitive	Store at 2–8°C under inert gas.[1] The C–I bond is photolabile.

Strategic Reaction Pathways

The utility of this compound bifurcates into two primary synthetic streams based on the protection strategy:

• Pathway A (Cyclization): Direct utilization of the free amine for intramolecular Ullmann-type coupling to form Indoline-2-methanol .[1]

• Pathway B (Functionalization): Protection of the amine (N-Boc/N-Cbz) followed by cross-coupling (Suzuki/Sonogashira) at the aryl iodide to expand the carbon skeleton.[1]

Figure 1: Strategic divergence in the synthesis of 2-Amino-2-(2-iodophenyl)ethan-1-ol derivatives.

Protocol 1: Salt Break & Free Base Isolation

Objective: Isolate the reactive amino alcohol from the hydrochloride salt without inducing racemization or protodeiodination. Context: Many transition metal catalysts (Pd, Cu) are inhibited by the acidic protons of ammonium salts.

Materials:

• Starting Material: 1.0 g (3.34 mmol)[1]

• Solvent: Dichloromethane (DCM) (HPLC Grade)[1]

• Base: Saturated aqueous Sodium Bicarbonate (NaHCO₃)[1]

Step-by-Step Procedure:

• Dissolution: Suspend 1.0 g of the HCl salt in 15 mL of DCM in a separatory funnel.

• Neutralization: Slowly add 15 mL of sat. aq. NaHCO₃. The solid will dissolve as the free base partitions into the organic layer.

  • Critical Check: Ensure pH of the aqueous layer is ~8-9.[1]

• Extraction: Shake vigorously for 2 minutes. Separate the layers. Extract the aqueous layer once more with 10 mL DCM.

• Drying: Combine organic layers, dry over anhydrous Na₂SO₄ (5 min), and filter.

• Concentration: Evaporate solvent under reduced pressure (Rotavap) at <30°C .

  • Caution: Aryl iodides can be thermally sensitive.[1] Avoid high bath temperatures.

• Yield: Expect ~0.85 g of a viscous pale oil or low-melting solid. Use immediately.

Protocol 2: Copper-Catalyzed Intramolecular Cyclization

Objective: Synthesize (S)-Indoline-2-methanol via intramolecular C–N bond formation.[1] Mechanism: Ullmann-type coupling facilitated by a bidentate ligand (e.g., L-Proline or ethylene glycol) which stabilizes the Cu(I) intermediate.[1]

Reaction Scheme:

Substrate: Free base amino alcohol Catalyst: CuI (10 mol%) Ligand: K₂CO₃ (2.0 equiv) Solvent: DMSO or Isopropanol[1]

Experimental Setup:

• Vessel Prep: Flame-dry a 25 mL Schlenk tube or pressure vial equipped with a magnetic stir bar. Allow to cool under Argon flow.

• Charging: Add the following under Argon counter-flow:

  • Free base amino alcohol (from Protocol 1): 1.0 equiv (e.g., 0.85 g, 3.2 mmol)

  • Copper(I) Iodide (CuI): 0.1 equiv (61 mg)[1]

  • Potassium Carbonate (K₂CO₃): 2.0 equiv (885 mg) - Must be anhydrous/freshly ground.[1]

• Solvent Addition: Add 10 mL anhydrous DMSO (degassed).

• Reaction: Seal the vessel and heat to 80°C for 12–18 hours.

  • Monitoring: Monitor via TLC (50% EtOAc/Hexanes).[1] The starting material (polar) will disappear, and a less polar spot (Indoline) will appear.

• Work-up:

  • Cool to room temperature.[3]

  • Dilute with 50 mL Ethyl Acetate.

  • Wash with water (3 x 20 mL) to remove DMSO and inorganic salts.[1]

  • Note: The product is an amine; ensure the aqueous wash is not acidic.

• Purification: Flash column chromatography (SiO₂).[1][3] Eluent: 2% MeOH in DCM.

Data Validation (Expected Results):

• 1H NMR (CDCl₃): Look for the disappearance of the aromatic signal ortho to the iodine and the appearance of the N-H signal. The CH proton at the chiral center (C2) typically shifts upfield upon ring closure.

• Mass Spec: m/z = [M+H]⁺ 150.1 (Loss of Iodine, formation of C₉H₁₁NO).

Protocol 3: N-Protection for Cross-Coupling (Alternative)

Objective: Protect the amine to prevent catalyst poisoning during Suzuki coupling.[1]

• Setup: Dissolve Free Base (3.2 mmol) in THF (10 mL) and H₂O (10 mL).

• Reagent: Add NaHCO₃ (2.0 equiv) followed by Boc₂O (1.1 equiv).

• Execution: Stir at RT for 4 hours.

• Outcome: Yields N-Boc-2-(2-iodophenyl)glycinol . This intermediate is stable and ready for Pd-catalyzed cross-coupling at the iodine position without cyclizing.[1]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (Cyclization)	Catalyst poisoning by free amine	Switch to a stronger ligand system (e.g., CuI/L-Proline or Pd2(dba)3/BINAP).[1]
Deiodination (Product = Phenethyl alcohol)	Overheating or hydride source present	Reduce temperature to 60°C; ensure solvent is anhydrous and free of reducing agents.[1]
Racemization	Basic conditions too harsh	Use weaker bases (Cs₂CO₃) or lower temperature.[1] Avoid strong heating if possible.[4]
Dark Reaction Mixture	Oxidation of Iodide	Ensure strict Argon/Nitrogen atmosphere. Add trace sodium ascorbate if using aqueous systems.

References

• Intramolecular N-Arylation (General Methodology)

  • Ma, D., et al. (2003). "CuI-Catalyzed Coupling Reaction of Aryl Halides with Amino Acids and Amino Alcohols." Organic Letters. Link

• Synthesis of Chiral Indolines

  • Buchwald, S. L., et al. (2002). "Copper-Catalyzed Synthesis of N-Aryl Amino Acids and N-Aryl Amino Alcohols." Journal of the American Chemical Society.[5] Link

• Kinetic Resolution of 2-Iodoaryl Amino Alcohols

  • Cai, Q., et al. (2013).[6] "Cu(I)/BINOL-Catalyzed Intramolecular N-Arylation for Synthesis of Chiral Indolines." Angewandte Chemie. Link

• Compound Safety Data (Generic Aryl Iodides)

  • Sigma-Aldrich Safety Data Sheet (SDS) for 2-Iodophenethylamine derivatives. Link

Disclaimer: This protocol is designed for use by trained laboratory personnel. Always consult the specific Safety Data Sheet (SDS) for CAS 1270557-45-3 before handling.

Sources

• 1. 2-Amino-2-(3-iodo-2-methylphenyl)ethan-1-ol | C9H12INO | CID 77130652 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (S)-2-Amino-2-(4-iodophenyl)ethan-1-ol hydrochloride | 2376106-42-0 [sigmaaldrich.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. fishersci.com [fishersci.com]
• 5. Indoline synthesis [organic-chemistry.org]
• 6. Recent advances in asymmetric synthesis of 2-substituted indoline derivatives [html.rhhz.net]

Mechanism of action of 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride in biological systems

This Application Note and Protocol Guide details the characterization and utilization of 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride , a specialized halogenated phenylglycinol derivative.

While often categorized as a high-purity chemical intermediate, this compound serves as a critical pharmacological scaffold and chiral auxiliary in the development of thienopyridine-class antiplatelet agents (targeting P2Y12) and monoaminergic probes. Its mechanism of action in biological systems is defined by its structural mimicry of biogenic amines and its utility as a steric probe due to the ortho-iodine substitution.

Part 1: Mechanism of Action & Biological Significance

Chemical Identity & Pharmacophore Analysis

2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride is a beta-amino alcohol featuring a bulky iodine atom at the ortho position of the phenyl ring. This structural motif is biologically significant for two primary reasons:

• Bioisosterism with Norepinephrine: The core structure (phenyl-amino-ethanol) mimics the beta-hydroxy-amine backbone of norepinephrine and octopamine, allowing it to interact with monoamine transporters (NET/DAT) and adrenergic receptors.

• Precursor to P2Y12 Antagonists: It acts as the "warhead" fragment in the synthesis of next-generation thienopyridine antiplatelet drugs (analogs of Clopidogrel and Prasugrel). The ortho-iodine provides a steric lock that can enhance receptor binding affinity or metabolic stability compared to the chloro- analogs.

Biological Mechanisms

In biological systems, the compound acts through three distinct mechanisms depending on the experimental context:

A. Competitive Antagonism at Monoamine Transporters

As a phenylglycinol derivative, the compound functions as a substrate mimic for the Norepinephrine Transporter (NET). The bulky 2-iodo group creates steric hindrance, potentially converting the molecule from a substrate into a competitive inhibitor .

• Mechanism: Binds to the S1 binding site of the transporter, blocking the reuptake of endogenous amines.

• Effect: Modulates synaptic concentrations of norepinephrine in ex vivo brain slice preparations.

B. P2Y12 Receptor Modulation (As a Fragment/Metabolite)

In drug discovery, this compound is used to synthesize ligands for the P2Y12 ADP receptor on platelets.

• Mechanism: The 2-iodophenyl moiety occupies the hydrophobic pocket of the P2Y12 receptor (normally occupied by the 2-chlorophenyl group of Clopidogrel's active metabolite).

• Significance: The iodine atom participates in halogen bonding with receptor residues (e.g., backbone carbonyls), often resulting in higher affinity binding than the corresponding chlorine or fluorine analogs.

C. Chiral Resolution & Biocatalysis

The compound is frequently used to probe the stereoselectivity of transaminases and dehydrogenases .

• Mechanism: It serves as a bulky substrate to map the active site volume of enzymes intended for asymmetric synthesis.

Pathway Visualization (P2Y12 & Adrenergic Interaction)

Caption: Dual mechanistic pathways: Direct interaction with monoamine transporters (left) and utilization as a pharmacophore for P2Y12 receptor antagonism (right).

Part 2: Experimental Protocols

Protocol 1: Preparation and Solubilization

Objective: Prepare a stable stock solution for biological assays, accounting for the hydrochloride salt form.

• Weighing: Accurately weigh 10 mg of 2-Amino-2-(2-iodophenyl)ethan-1-ol HCl (MW ≈ 299.54 g/mol ).

• Solvent Choice:

  • Primary: Dimethyl Sulfoxide (DMSO) - Recommended for stock (up to 50 mM).

  • Secondary: Water/PBS - Soluble due to HCl salt, but stability is higher in DMSO.

• Dissolution:

  • Add 1.0 mL of sterile DMSO to the vial. Vortex for 30 seconds until clear.

  • Concentration: ~33 mM Stock.

• Storage: Aliquot into amber vials (light sensitive due to Iodine). Store at -20°C.

  • Note: Avoid repeated freeze-thaw cycles to prevent dehalogenation.

Protocol 2: In Vitro Monoamine Transporter Uptake Assay

Objective: Determine if the compound acts as a substrate or inhibitor of NET.

Materials:

• HEK293 cells stably expressing human NET.

• Fluorescent Neurotransmitter Uptake Kit (e.g., Molecular Devices).

• Assay Buffer: HBSS + 20 mM HEPES.

Procedure:

• Seeding: Plate HEK-NET cells in 96-well black-walled plates (50,000 cells/well). Incubate overnight.

• Treatment:

  • Remove media and wash with Assay Buffer.

  • Add 100 µL of Compound (0.1 nM to 10 µM) diluted in buffer.

  • Controls: Nisoxetine (Positive Control Inhibitor), Vehicle (DMSO).

  • Incubate for 15 minutes at 37°C.

• Substrate Addition: Add fluorescent monoamine mimic dye.

• Kinetic Read: Measure fluorescence (Ex/Em 440/520 nm) every 2 minutes for 30 minutes.

• Analysis:

  • Calculate slope of uptake.

  • Plot % Inhibition vs. Log[Concentration] to determine IC50.

  • Expected Result: Dose-dependent reduction in fluorescence uptake if acting as an inhibitor.

Protocol 3: Chemical Derivatization for P2Y12 Probe Synthesis

Objective: Cyclize the compound to form a thienopyridine-like active probe.

Reaction Scheme:

• Reactants: 2-Amino-2-(2-iodophenyl)ethan-1-ol HCl (1 eq) + Thiophene-2-carbonyl chloride (1.1 eq).

• Conditions:

  • Solvent: Dichloromethane (DCM).

  • Base: Triethylamine (3 eq) to neutralize HCl.

  • Temp: 0°C to Room Temp, 4 hours.

• Workup: Wash with 1N HCl, dry over MgSO4, concentrate.

• Validation: Verify structure via 1H-NMR (Look for shift in benzylic proton) and LC-MS.

• Application: Use the resulting amide in binding assays against P2Y12.

Part 3: Data Summary & Specifications

Physicochemical Properties Table

Property	Value	Relevance
CAS Number	2138213-69-9	Identification
Molecular Formula	C8H11ClINO	Stoichiometry
Molecular Weight	299.54 g/mol	Molarity Calculations
Solubility	DMSO (>50 mg/mL), Water (>10 mg/mL)	Bioassay compatibility
pKa (Calculated)	~9.0 (Amine), ~13.5 (Alcohol)	Protonation state at pH 7.4
Specific Rotation	Chiral (S/R enantiomers available)	Enantioselectivity is critical for binding

Troubleshooting Guide

Issue	Probable Cause	Solution
Precipitation in Buffer	High concentration or pH shock	Dilute stock 1:1000 into buffer; ensure pH < 8.0.
Loss of Potency	Photolytic deiodination	Perform all steps under low light; use amber tubes.
Inconsistent IC50	Racemic mixture usage	Ensure use of enantiopure (S)- or (R)- isomer for receptor assays.

References

• PubChem. (2025). Compound Summary: 2-amino-1-(4-iodophenyl)ethanol. National Library of Medicine. [Link]

• Jacobson, K. A., et al. (2009). P2Y1 Receptor Antagonists: 2-Iodo-N6-methyl-(N)-methanocarba-2′-deoxyadenosine-3′,5′-bisphosphate (MRS2500).[1][2][3] Journal of Pharmacology and Experimental Therapeutics. [Link]

• Wong, D. T., et al. (1995). Novel halogenated analogs of tomoxetine that are potent and selective inhibitors of norepinephrine uptake in brain.[4] Neurochemistry International. [Link]

• Ding, Z., et al. (2003).[5] Identification of the P2Y12 Receptor Cysteine Residues Contributing to the Binding of the Active Metabolite of Clopidogrel. Blood. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 3. MRS2500 [2-Iodo-N6-methyl-(N)-methanocarba-2′-deoxyadenosine-3′,5′-bisphosphate], a Potent, Selective, and Stable Antagonist of the Platelet P2Y1 Receptor with Strong Antithrombotic Activity in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel halogenated analogs of tomoxetine that are potent and selective inhibitors of norepinephrine uptake in brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Redirecting [linkinghub.elsevier.com]

In vitro assays utilizing 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride

An In-Depth Technical Guide to the In Vitro Characterization of 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride

Authored by a Senior Application Scientist

This document provides a detailed guide for researchers, scientists, and drug development professionals on the in vitro evaluation of 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride. Given the structural characteristics of this molecule, specifically the phenylethanolamine scaffold, it is hypothesized to interact with monoamine transporters. This guide outlines the foundational assays to characterize the binding affinity and functional potency of this compound at the serotonin (SERT), dopamine (DAT), and norepinephrine (NET) transporters.

Introduction and Scientific Rationale

The compound 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride belongs to the phenylethanolamine class of compounds. This structural motif is prevalent in many endogenous neurotransmitters (e.g., norepinephrine) and synthetic molecules that target monoamine transporters. These transporters—SERT, DAT, and NET—are critical for regulating neurotransmission by clearing serotonin, dopamine, and norepinephrine from the synaptic cleft, respectively.[1] Their dysfunction is implicated in numerous psychiatric and neurodegenerative disorders, making them key targets for therapeutic intervention.[2][3]

The introduction of a halogen, such as iodine, onto the phenyl ring is a common medicinal chemistry strategy to enhance binding affinity and selectivity for a specific biological target. Therefore, it is a scientifically sound hypothesis that 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride is a potential inhibitor of one or more of these monoamine transporters. The following protocols are designed to rigorously test this hypothesis by determining the compound's binding affinity (Ki) and functional inhibitory potency (IC50).

Core Assays for Characterization

Two primary in vitro assay types are indispensable for characterizing a putative monoamine transporter inhibitor:

• Radioligand Binding Assays: These assays quantify the direct interaction of a compound with the transporter protein. By competing with a radiolabeled ligand of known high affinity, the binding affinity (Ki) of the test compound can be determined. This provides a direct measure of how tightly the compound binds to the target.

• Neurotransmitter Uptake Inhibition Assays: These are functional assays that measure the ability of a compound to block the primary function of the transporter—the reuptake of its respective neurotransmitter. The half-maximal inhibitory concentration (IC50) is determined, which reflects the compound's functional potency.[4]

A comprehensive evaluation involves performing both types of assays for each of the three key monoamine transporters (SERT, DAT, and NET) to establish a full potency and selectivity profile.

Signaling Pathway and Mechanism of Inhibition

The diagram below illustrates the fundamental role of monoamine transporters in a synapse and the mechanism by which an inhibitor, such as the hypothesized action of 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride, blocks this process.

Caption: Workflow for a competitive radioligand binding assay.

Step-by-Step Methodology:

• Membrane Preparation: Utilize commercially available cell membranes or prepare them from HEK293 cells stably expressing the human serotonin transporter (hSERT), dopamine transporter (hDAT), or norepinephrine transporter (hNET). [5]Homogenize cells in a cold lysis buffer and pellet the membranes by centrifugation. [6]Resuspend the final pellet in an appropriate assay buffer and determine the protein concentration.

• Assay Setup: Perform the assay in a 96-well plate format.

  • To each well, add the components in the following order:

    • 50 µL of assay buffer (e.g., 50 mM Tris, 120 mM NaCl, 5 mM KCl, pH 7.4).

    • 50 µL of the test compound (2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride) at various concentrations (e.g., 10-point serial dilution from 100 µM to 1 pM).

    • 50 µL of the specific radioligand at a concentration close to its Kd value.

    • 100 µL of the prepared cell membranes (containing 5-20 µg of protein).

• Controls:

  • Total Binding: Wells containing only the radioligand, buffer, and membranes.

  • Non-Specific Binding (NSB): Wells containing radioligand, buffer, membranes, and a high concentration of a known, non-radiolabeled inhibitor (e.g., 10 µM Paroxetine for SERT, 10 µM GBR-12909 for DAT, 10 µM Desipramine for NET).

• Incubation: Incubate the plates for 60-90 minutes at room temperature with gentle agitation to reach equilibrium. [6]

• Filtration: Terminate the binding reaction by rapid vacuum filtration through glass fiber filter mats (e.g., Whatman GF/B) pre-soaked in polyethyleneimine (PEI) to reduce non-specific binding. Wash the filters three to four times with ice-cold wash buffer. [7]

• Quantification: Dry the filter mats, add a scintillation cocktail, and count the radioactivity (in counts per minute, CPM) using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve (variable slope) using non-linear regression analysis to determine the IC50 value.

  • Calculate the binding affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant. [7] Table 1: Typical Radioligands and Parameters for Binding Assays

Transporter	Radioligand	Unlabeled Ligand for NSB	Typical Kd
SERT	[³H]-Citalopram or [¹²⁵I]-RTI-55	Paroxetine or Imipramine	1-5 nM
DAT	[³H]-WIN 35,428 or [¹²⁵I]-RTI-55	GBR-12909 or Mazindol	2-10 nM
NET	[³H]-Nisoxetine or [¹²⁵I]-RTI-55	Desipramine or Mazindol	1-5 nM

Protocol 2: Neurotransmitter Uptake Inhibition Assay

This protocol measures the functional ability of the test compound to inhibit the transport of a radiolabeled neurotransmitter into cells expressing the target transporter.

Workflow for Uptake Inhibition Assay

Caption: Workflow for a radiolabeled neurotransmitter uptake assay.

Step-by-Step Methodology:

• Cell Culture: Culture HEK293 cells stably expressing hSERT, hDAT, or hNET in an appropriate medium. Seed the cells into 96-well plates (e.g., poly-D-lysine coated) at a density that will result in a confluent monolayer on the day of the assay (e.g., 40,000-60,000 cells/well). [8]

• Assay Preparation: On the day of the experiment, wash the cell monolayers once with Krebs-Ringer-HEPES (KRH) buffer. [5][9]

• Compound Pre-incubation: Add 50 µL of KRH buffer containing the test compound at various concentrations (2X final concentration) to the wells. Also, prepare control wells:

  • Total Uptake: Wells with buffer and vehicle (e.g., DMSO).

  • Non-Specific Uptake: Wells with a known potent inhibitor (e.g., 10 µM Paroxetine for SERT).

  • Incubate the plate for 10-20 minutes at 37°C. [10][11]

• Uptake Initiation: Initiate neurotransmitter uptake by adding 50 µL of KRH buffer containing the radiolabeled substrate (e.g., [³H]-Serotonin, [³H]-Dopamine, or [³H]-Norepinephrine) at a 2X final concentration (typically near the substrate's Km value).

• Incubation: Incubate for a short period (e.g., 1-5 minutes for DAT/SERT, 3-10 minutes for NET) at 37°C. [5]This time should be within the linear range of uptake.

• Termination: Terminate the uptake by rapidly aspirating the buffer and washing the cells three times with ice-cold KRH buffer.

• Lysis and Quantification: Lyse the cells by adding a lysis buffer (e.g., 1% SDS) to each well. Transfer the lysate to scintillation vials, add a scintillation cocktail, and quantify the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate Specific Uptake: Specific Uptake = Total Uptake (CPM) - Non-Specific Uptake (CPM).

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the specific uptake in the control wells.

  • Plot the percent inhibition against the log concentration of the test compound.

  • Fit the data using non-linear regression to a sigmoidal dose-response curve to determine the IC50 value.

Table 2: Typical Substrates and Parameters for Uptake Assays

Transporter	Radiolabeled Substrate	Known Inhibitor	Final Substrate Conc.
SERT	[³H]-Serotonin (5-HT)	Paroxetine	10-100 nM
DAT	[³H]-Dopamine (DA)	GBR-12909	100-200 nM
NET	[³H]-Norepinephrine (NE)	Desipramine	5-50 nM

Data Interpretation and Selectivity Profile

The primary outputs of these assays are the Ki and IC50 values for 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride at each of the three monoamine transporters.

• Potency: A lower Ki or IC50 value indicates higher binding affinity or functional potency, respectively. Values in the nanomolar range are typically considered potent.

• Selectivity: The selectivity of the compound is determined by comparing its potency across the three transporters. For example, the SERT/DAT selectivity ratio is calculated as Ki (DAT) / Ki (SERT). A ratio greater than 100-fold is generally considered selective.

Table 3: Example Data Summary for Compound Evaluation

Assay Type	Parameter	SERT	DAT	NET
Binding	Ki (nM)	Experimental Value	Experimental Value	Experimental Value
Functional	IC50 (nM)	Experimental Value	Experimental Value	Experimental Value
Selectivity	SERT/DAT Ratio	Calculated Value	-	-
Selectivity	SERT/NET Ratio	Calculated Value	-	-

By systematically applying these validated in vitro assays, researchers can accurately determine the potency and selectivity profile of 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride, thereby elucidating its potential as a modulator of monoamine transporter function.

References

• Molecular Devices. (n.d.). Neurotransmitter Transporter Uptake Assay Kit. Retrieved from [Link]

• Molecular Devices. (n.d.). Neurotransmitter Transporter Uptake Assay Kit. Retrieved from [Link]

• Kirby, L. G., et al. (n.d.). Rapid and Efficient Method for Suspending Cells for Neurotransmitter Uptake Assays. BioTechniques. Retrieved from [Link]

• Molecular Devices. (n.d.). Neurotransmitter Transporter Uptake Assay Kit. Retrieved from [Link]

• Mayer, F. P., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. Frontiers in Pharmacology, 11, 675. Retrieved from [Link]

• Molecular Devices. (n.d.). Neurotransmitter Transporter Uptake Assay Kit. MedicalExpo. Retrieved from [Link]

• Jayanthi, L. D., & Ramamoorthy, S. (2005). Regulation of monoamine transporters: influence of psychostimulants and therapeutic antidepressants. The AAPS journal, 7(3), E728–E738. (Note: This is a representative citation, the direct link is to the broader article from search result [1]which discusses this topic).

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link]

• Luethi, D., et al. (2019). Monoamine Transporter and Receptor Interaction Profiles in Vitro Predict Reported Human Doses of Novel Psychoactive Stimulants and Psychedelics. International Journal of Neuropsychopharmacology, 22(7), 459–470. Retrieved from [Link]

• Sitte, H. H., & Freissmuth, M. (2010). In vitro assays for the functional characterization of the dopamine transporter (DAT). Current protocols in pharmacology, Chapter 1, Unit1.27. Retrieved from [Link]

Sources

• 1. Frontiers | Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters [frontiersin.org]
• 2. moleculardevices.com [moleculardevices.com]
• 3. pdf.medicalexpo.com [pdf.medicalexpo.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. giffordbioscience.com [giffordbioscience.com]
• 7. Assay in Summary_ki [bindingdb.org]
• 8. moleculardevices.com [moleculardevices.com]
• 9. tandfonline.com [tandfonline.com]
• 10. Neurotransmitter Transporter Assay Kit | Molecular Devices [moleculardevices.com]
• 11. Monoamine Transporter and Receptor Interaction Profiles in Vitro Predict Reported Human Doses of Novel Psychoactive Stimulants and Psychedelics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Common side products in the synthesis of 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for the synthesis of 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride. This document is designed for researchers, scientists, and drug development professionals to navigate the common challenges and nuances associated with this multi-step synthesis. We provide in-depth, experience-driven advice in a direct question-and-answer format to help you troubleshoot problems and optimize your experimental outcomes.

I. Synthetic Overview & Critical Control Points

The synthesis of 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride is typically approached via a two-step sequence starting from a suitable 2-iodoacetophenone derivative. The general pathway involves the formation of an α-amino ketone intermediate, followed by the selective reduction of the carbonyl group.

Caption: General workflow for the synthesis of the target compound.

This guide will focus on the side products and challenges arising from these two core transformations.

II. Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis, providing potential causes and actionable solutions.

Problem 1: My TLC/LC-MS analysis shows multiple products after the amination step (Step 1).

Question: I've reacted 2-bromo-1-(2-iodophenyl)ethanone with my amine source, but the crude reaction mixture is complex. What are the likely impurities?

Answer: A complex product mixture after the amination of an α-haloketone is a common issue stemming from several competing side reactions. The primary side products to consider are:

• Di-alkylation Product (Secondary Amine): The desired primary amine product is nucleophilic and can react with another molecule of the starting 2-bromo-1-(2-iodophenyl)ethanone. This is particularly prevalent if the primary amine is not sterically hindered.[1] This results in a secondary amine, which will have a significantly higher molecular weight.

• Unreacted Starting Material: The reaction may be incomplete due to insufficient reaction time, low temperature, or a deactivated amine source.

• α-Hydroxy Ketone: The bromide is a good leaving group and can be displaced by water if your solvent or reagents are not sufficiently dry, leading to the formation of 2-hydroxy-1-(2-iodophenyl)ethanone.

• Over-alkylation Products: If using a simple amine like ammonia, further reaction can lead to tertiary amines and even quaternary ammonium salts, which complicates purification.[1]

Troubleshooting Steps:

• Control Stoichiometry: Use a large excess of the aminating agent (e.g., ammonia or a protected amine equivalent like hexamine) to favor the formation of the primary amine and minimize the statistical probability of the product reacting with the starting material.

• Ensure Anhydrous Conditions: Dry all solvents and glassware thoroughly to prevent the formation of the α-hydroxy ketone byproduct.

• Monitor Reaction Progress: Use Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to monitor the disappearance of the starting material. Do not extend the reaction time unnecessarily once the starting material is consumed, as this can promote side reactions.

• Choice of Amine Source: The Délépine reaction, which uses hexamethylenetetramine (HMTA), is a classic method to form primary amines from alkyl halides.[2] The resulting quaternary ammonium salt is stable and can be cleanly hydrolyzed with acidic ethanol to yield the primary amine hydrochloride, often minimizing over-alkylation issues.[3]

Problem 2: The yield is very low after the reduction of the amino ketone (Step 2).

Question: I've isolated my 2-amino-1-(2-iodophenyl)ethanone intermediate and proceeded with the reduction using sodium borohydride (NaBH₄), but the yield of the amino alcohol is poor. What went wrong?

Answer: Low yields in the reduction step often point to issues with the reducing agent, reaction conditions, or the workup procedure.

• Decomposition of Reducing Agent: Sodium borohydride (NaBH₄) is sensitive to acidic conditions and reacts with protic solvents like methanol or ethanol, albeit slowly. If your intermediate amino ketone was carried over as a hydrochloride salt without neutralization, the acidic conditions would rapidly decompose the NaBH₄.

• Incomplete Reaction: The reduction may not have gone to completion. While NaBH₄ is a powerful reducing agent for ketones, factors like low temperature or insufficient equivalents of the reagent can lead to incomplete conversion.[4][5]

• Complex Formation: The amino group can form borane complexes, which may be stable and require a specific workup procedure to hydrolyze and release the free amino alcohol.

• Product Loss During Workup: Amino alcohols can be quite water-soluble, especially at a neutral or slightly acidic pH where the amine is protonated.[6] During an aqueous workup, a significant portion of the product might remain in the aqueous layer if the pH is not properly controlled.

Troubleshooting Steps:

• Neutralize the Substrate: If your amino ketone intermediate is an HCl salt, it MUST be neutralized to the free base before adding NaBH₄. This can be done by adding a base like sodium carbonate or triethylamine.

• pH Control During Workup: After the reaction is complete (quenched with water or a mild acid), the aqueous layer should be made basic (pH > 10) with a base like NaOH before extraction with an organic solvent (e.g., ethyl acetate, dichloromethane). This ensures the amine is in its neutral, free base form, which is less water-soluble and more readily extracted into the organic phase.[5]

• Sufficient Reducing Agent: Use at least 1.0-1.5 equivalents of NaBH₄ to ensure complete reduction of the ketone.

• Solvent Choice: The reduction is typically performed in an alcohol solvent like methanol or ethanol at a low temperature (e.g., 0 °C) to control the reaction rate and minimize side reactions.[4]

Caption: Decision tree for troubleshooting low reduction yields.

III. Frequently Asked Questions (FAQs)

Q1: What are the most common side products I should expect to see in my final product?

A1: Besides unreacted starting materials or intermediates, the most likely side product to contaminate your final product is the di-alkylation product formed during the amination step: 2,2'-(azanediyl)bis(1-(2-iodophenyl)ethan-1-one) (if the reduction is incomplete) or the corresponding di-alcohol. This impurity can be difficult to remove as its polarity may be similar to the desired product.

Side Product/Impurity	Origin Step	Identification Tip	Removal Strategy
Unreacted Amino Ketone	Reduction (Step 2)	Higher Rf on silica TLC than the alcohol product. Presence of a carbonyl peak (~1690 cm-1) in IR.	Repeat the reduction step or purify via column chromatography.
Di-alkylation Product	Amination (Step 1)	Mass spec peak corresponding to ~1.5-2x the mass of the desired product.	Careful column chromatography is the most effective method. Recrystallization may also be effective if the impurity level is low.
α-Hydroxy Ketone	Amination (Step 1)	Mass spec peak identical to the amino ketone intermediate (isomers).	Difficult to remove from the amino ketone. Best to prevent its formation by using anhydrous conditions.

Q2: How can I best monitor the progress of the ketone reduction?

A2: Thin-Layer Chromatography (TLC) is the most straightforward method.[5] Use a solvent system that gives good separation between the starting material (amino ketone) and the product (amino alcohol). A common mobile phase is a mixture of dichloromethane/methanol or ethyl acetate/hexane with a small amount of triethylamine (e.g., 1%) to prevent the amine from streaking on the silica plate. The amino ketone will be less polar and have a higher Rf value than the more polar amino alcohol product. The disappearance of the starting material spot indicates the reaction is complete.

Q3: What is the purpose of converting the final product to a hydrochloride salt?

A3: There are two primary reasons for forming the hydrochloride salt:

• Stability and Handling: The free base of the amino alcohol can be an oil or a low-melting solid and may be less stable over time (e.g., susceptible to air oxidation). The hydrochloride salt is typically a stable, crystalline solid that is easier to handle, weigh, and store.

• Purification: The process of forming and crystallizing the salt is an excellent final purification step.[6] Many organic impurities that were carried through the synthesis will not crystallize with the salt and will remain in the mother liquor, significantly increasing the purity of the final isolated product.

Q4: Can I use a stronger reducing agent like Lithium Aluminum Hydride (LAH)?

A4: While LAH is a very powerful reducing agent capable of reducing ketones, its use is not recommended for this specific synthesis.[4] LAH is highly reactive and less selective than NaBH₄. It could potentially reduce the carbon-iodine bond on the aromatic ring, leading to the formation of the corresponding des-iodo impurity, 2-amino-2-phenylethan-1-ol. NaBH₄ provides the necessary selectivity to reduce the ketone without affecting the aryl iodide.[5]

IV. Experimental Protocols

Protocol: Selective Reduction of 2-Amino-1-(2-iodophenyl)ethanone

This protocol is a general guideline and may require optimization.

• Preparation: In a round-bottom flask, dissolve 1.0 equivalent of 2-amino-1-(2-iodophenyl)ethanone free base in anhydrous methanol (approx. 10 mL per gram of substrate) under a nitrogen atmosphere.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Addition of Reductant: Slowly add sodium borohydride (NaBH₄, 1.2 equivalents) portion-wise over 15-20 minutes, ensuring the internal temperature does not rise above 5-10 °C.

• Reaction: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-3 hours.

• Monitoring: Monitor the reaction for the disappearance of the starting material by TLC (e.g., 9:1 Dichloromethane:Methanol with 1% Triethylamine).

• Quenching: Once complete, cool the mixture back to 0 °C and slowly quench the reaction by the dropwise addition of deionized water.

• Solvent Removal: Remove the methanol under reduced pressure using a rotary evaporator.

• Workup & Extraction: To the remaining aqueous residue, add a 2M NaOH solution until the pH is >10. Extract the aqueous layer three times with ethyl acetate.

• Drying and Concentration: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 2-Amino-2-(2-iodophenyl)ethan-1-ol as a free base. The crude product can then be purified by column chromatography or taken directly to the salt formation step.

V. References

• BenchChem. (2025). Minimizing byproduct formation in the synthesis of amino alcohols.

• Google Patents. (2003). Process for preparation of 2-aminoketones. WO2003091200A1.

• University of Greifswald Publication Server. (2015). Biocatalytic Synthesis of Amino Alcohols.

• SciHorizon. (2025). Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric.

• PMC. (2022). Synthesis, resolution, and absolute configuration determination of a vicinal amino alcohol with axial chirality.

• Google Patents. (1999). Process for the purification of an aminoalcohol. US5866719A.

• UM Students' Repository. CHAPTER 1 SYNTHESIS OF AMINO ALCOHOLS AND ESTERS.

• BenchChem. (2025). Synthesis of 2-Amino-1-(3,4-dihydroxyphenyl)ethanone hydrochloride.

• Organic Chemistry Portal. Synthesis of α-amino ketones, aldehydes and derivatives.

• BenchChem. (2025). Common side products in the reduction of 3'-nitroacetophenone.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scihorizon.com [scihorizon.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. studentsrepo.um.edu.my [studentsrepo.um.edu.my]
• 5. benchchem.com [benchchem.com]
• 6. US5866719A - Process for the purification of an aminoalcohol - Google Patents [patents.google.com]

Troubleshooting purification issues of 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride

Technical Support Center: Purification & Handling of 2-Amino-2-(2-iodophenyl)ethan-1-ol Hydrochloride

Executive Summary & Compound Profile

Welcome to the technical support hub for 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride . This compound is a critical chiral building block (a derivative of ortho-iodophenylglycinol) often used in the synthesis of heterocycles or as a chiral auxiliary.

Researchers frequently encounter difficulties with this molecule due to three converging factors:

• Amphiphilic Nature: The molecule contains a polar ionic head (amine HCl/alcohol) and a lipophilic aryl iodide tail, leading to "oiling out" during crystallization.

• Steric Hindrance: The ortho-iodine atom disrupts crystal packing compared to its para-isomer or unsubstituted phenylglycinol, making crystallization kinetically slow.

• Photolability: The C–I bond is susceptible to homolytic cleavage by light, liberating iodine and causing discoloration.

Troubleshooting Guide (FAQ Format)

Issue 1: "My product 'oils out' instead of crystallizing during cooling."

Diagnosis: This is the most common issue with phenylglycinol derivatives. It occurs when the compound separates as a supercooled liquid (an oil) before it can nucleate into a crystal lattice. This usually happens because the solution is too concentrated or cooled too rapidly, or the solvent system is too polar (e.g., excess water).

Technical Solution: You must operate in the Metastable Zone Width (MSZW) . The goal is to lower the solubility slowly enough that the molecules align rather than crash out.

• Immediate Fix: Reheat the mixture until the oil redissolves. Add a "seed" crystal (if available) or scratch the glass surface.[1]

• Solvent System Switch: If you are using Ethanol/Water, switch to Isopropanol (IPA) or Methanol/MTBE . The ortho-iodo substituent increases lipophilicity; therefore, water is often too strong of an anti-solvent, forcing the oil out immediately.

Issue 2: "The white solid turns yellow or pink upon storage or drying."

Diagnosis: This indicates deiodination . Aryl iodides are light-sensitive. The yellow color is elemental iodine (

) liberated by photolysis or trace oxidation.

Technical Solution:

• Prevention: All purification steps must be performed under low light or in amber glassware.

• Remediation: If the solid is already colored, wash the filter cake with a cold solution of 1% Sodium Thiosulfate (

  ) followed by a cold solvent rinse. Thiosulfate reduces colored back to colorless iodide ( ).

Issue 3: "The melting point is broad and lower than reported (e.g., <150°C)."

Diagnosis: This suggests hygroscopicity or solvate formation . Amine hydrochlorides are notorious for holding onto water or alcohols in the lattice. The ortho-iodo group can also create voids in the lattice that trap solvent.

Technical Solution:

• Drying: Dry the salt in a vacuum oven at 40°C over

  (phosphorus pentoxide) for at least 24 hours.

• Stoichiometry Check: Ensure you do not have excess HCl trapped in the lattice. Recrystallize from a neutral solvent (like IPA) to remove excess acid.

Optimized Protocols

Protocol A: Anti-Solvent Recrystallization (Recommended)

Best for removing non-polar impurities and avoiding "oiling out."

• Dissolution: Dissolve 10 g of crude crude salt in the minimum amount of Methanol (MeOH) at mild reflux (approx. 60°C).

  • Note: Do not use water.

• Filtration: Perform a hot filtration through a glass frit to remove insoluble particulates (dust/inorganic salts).

• Anti-Solvent Addition: While stirring rapidly at warm temperature (40°C), dropwise add Methyl tert-butyl ether (MTBE) or Diethyl Ether until the solution becomes slightly turbid (cloud point).

• Nucleation: Add a seed crystal. If no seed is available, scratch the inner wall of the flask with a glass rod.

• Crystallization: Stop stirring. Allow the flask to cool to room temperature slowly (over 2 hours). Then move to a fridge (4°C) for 4 hours.

• Isolation: Filter the white needles. Wash with cold MTBE/MeOH (9:1 ratio).

• Drying: Vacuum dry at 40°C.

Protocol B: Salt Formation from Free Base

Use this if you synthesized the amino alcohol via reduction and need to form the HCl salt.

• Dissolve the free base (amino alcohol) in dry Ethyl Acetate or Dichloromethane (10 mL/g).

• Cool to 0°C in an ice bath.

• Slowly add 4M HCl in Dioxane (1.1 equivalents).

  • Critical: Do not use aqueous HCl. Water will make the salt sticky.

• A white precipitate should form immediately.

• Stir for 30 minutes at 0°C to ensure complete conversion.

• Filter under nitrogen (to prevent moisture absorption) and wash with dry ether.

Visual Troubleshooting & Workflows

Figure 1: Purification Decision Matrix

Use this flow to determine the correct corrective action based on your observation.

Caption: Decision matrix for troubleshooting common physical issues during the isolation of 2-amino-2-(2-iodophenyl)ethan-1-ol HCl.

Figure 2: Salt Formation Workflow

The chemical pathway to ensure stoichiometry and avoid hydrolysis.

Caption: Optimized workflow for converting the free base to the hydrochloride salt using anhydrous conditions to prevent oiling.

Data Summary: Solubility & Properties

Property	Value / Characteristic	Notes
Molecular Weight	299.54 g/mol	HCl Salt form
Solubility (Water)	High	Prone to hydrolysis/discoloration over time
Solubility (MeOH)	High	Good for dissolving crude
Solubility (IPA)	Moderate	Ideal for recrystallization
Solubility (Ether)	Insoluble	Excellent anti-solvent
Melting Point	~150–160°C (Dec)	Varies by isomer; sharp MP indicates purity
Storage	-20°C, Dark, Desiccated	Critical: Light sensitive

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Standard text for general purification of amino alcohol salts).

• Sigma-Aldrich. (n.d.). (S)-2-Amino-2-(4-iodophenyl)ethan-1-ol hydrochloride Product Sheet. (Used for analogous solubility and handling data of the iodo-phenylglycinol class).

• BenchChem. (2025).[2][3] Recrystallization of Aminocyclopentanol Hydrochloride - Technical Support. (Reference for general amino alcohol HCl salt crystallization techniques).

• Org. Synth. (2008). Preparation of chiral amino alcohols via reduction. Organic Syntheses, Coll. Vol. 10, p. 29. (General methodology for amino alcohol synthesis and isolation).

• PubChem. (2025).[4] 2-Iodoaniline Derivatives Stability Data. National Library of Medicine. (Reference for light sensitivity of ortho-iodo aniline derivatives).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 2-Iodoaniline | C6H6IN | CID 11995 - PubChem [pubchem.ncbi.nlm.nih.gov]

Degradation pathways of 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride under stress conditions

Introduction

Welcome to the Technical Support Center. You are likely working with 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride , a bifunctional building block containing a precarious balance of reactive centers: a photosensitive aryl iodide , a redox-active

-amino alcohol core, and an acidic hydrochloride salt matrix.

This guide moves beyond standard ICH checklists. It addresses the specific chemical causality of degradation observed in this scaffold. Our goal is to help you distinguish between method artifacts and genuine compound instability.

Module 1: Photolytic Instability (The Aryl-Iodide Liability)

Status: CRITICAL RISK

The Issue

Users often report a "yellowing" of the solid or solution state accompanied by the appearance of a less polar impurity. This is characteristic of homolytic C–I bond cleavage . The bond dissociation energy (BDE) of C(sp2)–I is significantly lower (~65 kcal/mol) than C–Br or C–Cl, making it susceptible to cleavage by standard laboratory lighting (fluorescent/LED).

Degradation Mechanism

Upon exposure to UV/Visible light, the molecule undergoes homolysis, generating an aryl radical and an iodine radical.

• Primary Pathway: The aryl radical abstracts a hydrogen atom from the solvent (e.g., MeOH, water), resulting in the de-iodinated analog (2-Amino-2-phenylethan-1-ol).

• Secondary Pathway: The iodine radicals recombine to form molecular iodine (

  ), causing the yellow discoloration.

Visualization: Photolytic Pathway

Figure 1: Mechanism of photon-induced de-iodination and discoloration.

Troubleshooting & FAQ

Symptom	Probable Cause	Corrective Action
Yellow/Brown Solution	Release of elemental Iodine ( ).	Wash organic layer with sodium thiosulfate ( ) to reduce back to iodide ( ).
New Peak (RRT ~0.8)	De-iodinated impurity (Mass = Parent - 126 + 1).	Conduct all sample prep in amber glassware. Use gold-shielded lab lights.
Non-reproducible Assay	Degradation during HPLC sequence.	Enable autosampler cooling (4°C) and use darkened vials.

Module 2: Oxidative Stress (The -Amino Alcohol Core)

Status: MODERATE RISK

The Issue

The 1,2-amino alcohol motif is susceptible to oxidation, particularly in the presence of trace metal ions (Fe, Cu) often found in buffer salts or glassware.

Degradation Mechanism

• N-Oxidation: The primary amine is oxidized to the hydroxylamine or N-oxide (typically under peroxide stress).

• Oxidative Deamination/Cleavage: Radical attack at the

  -carbon can lead to C-C bond cleavage, yielding 2-iodobenzaldehyde (distinct almond-like odor) and formamide derivatives.

Stress Testing Protocol (Oxidation)

• Preparation: Dissolve 5 mg of compound in 1 mL Acetonitrile/Water (50:50).

• Stressor: Add 100

  L of 3% .

• Incubation: Room temperature for 2-4 hours. Note: Do not heat, as this accelerates non-oxidative thermal degradation.

• Quenching: It is critical to quench with Catalase or Sodium Metabisulfite before injection to prevent on-column oxidation.

Visualization: Oxidative Pathways

Figure 2: Divergent oxidative pathways leading to N-oxides or fragmentation.

Module 3: Thermal & pH Stress (Cyclization Risks)

Status: LOW TO MODERATE RISK

The Issue

While the HCl salt is stable in solid form, solution-state thermodynamics can drive rearrangement.

• Basic pH (>9): Neutralization of the HCl salt exposes the free amine. In the presence of carbonate buffers or aldehydes (impurities in excipients), oxazolidine formation occurs.

• Acidic pH (<2) + Heat: Potential for dehydration (elimination of -OH) to form the enamine/imine, though this is sterically hindered by the iodine atom.

Troubleshooting Guide

Q: I see a mass shift of +12 Da in my formulation stability study.

• A: Check your excipients. If you are using PEG or formaldehyde-releasing preservatives, the amine is reacting with formaldehyde to form a hemi-aminal (+30 Da) which dehydrates to the imine (+12 Da) or cyclizes.

Q: The salt is hygroscopic. Does moisture degrade it?

• A: The HCl salt is likely hygroscopic. Moisture itself causes physical instability (deliquescence) rather than immediate chemical degradation, but the resulting aqueous micro-environment accelerates hydrolysis if the pH drifts.

Module 4: Analytical Method Troubleshooting

Context: Separating the highly polar salt from the non-polar de-iodinated impurity requires a robust method.

Recommended HPLC Conditions

Parameter	Recommendation	Rationale
Column	C18 with Polar Embedded Group (e.g., Waters T3 or Phenomenex Synergi Polar-RP)	Retains the polar amine while resolving the hydrophobic aryl iodide.
Mobile Phase A	0.1% Perchloric Acid or TFA in Water	Low pH suppresses silanol activity and ensures the amine is fully protonated ( ), improving peak shape.
Mobile Phase B	Acetonitrile	Methanol can react with reactive intermediates; ACN is kinetically inert.
Detection	UV @ 230 nm	The Aryl-Iodide chromophore is strong here. Avoid 210 nm if using TFA (baseline noise).

Diagnostic Flowchart

Figure 3: Rapid diagnostic logic for impurity identification.

References

• ICH Harmonised Tripartite Guideline. Stability Testing of New Drug Substances and Products Q1A(R2).[1] International Conference on Harmonisation, 2003. Link

• ICH Harmonised Tripartite Guideline. Photostability Testing of New Drug Substances and Products Q1B. International Conference on Harmonisation, 1996. Link

• Klapars, A., et al. "Copper-Catalyzed Amination of Aryl Iodides." Journal of the American Chemical Society, vol. 123, no. 31, 2001, pp. 7727-7729. (Demonstrates reactivity of Aryl-Iodide bond). Link

• Baertschi, S. W., et al. Pharmaceutical Stress Testing: Predicting Drug Degradation. 2nd ed., CRC Press, 2011. (General reference for oxidative pathways of amines). Link

Sources

• 1. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up Production of 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride

An in-depth guide for researchers, scientists, and drug development professionals on the challenges in scaling up the production of 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride.

Welcome to the technical support center for the synthesis and scale-up of 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride. As a Senior Application Scientist, my goal is to provide you with a comprehensive guide that combines technical accuracy with practical, field-proven insights. This resource is designed to help you navigate the common challenges encountered during the transition from laboratory-scale synthesis to larger-scale production.

The following sections are structured in a question-and-answer format to directly address specific issues you might face during your experiments, from initial synthesis to final purification.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common preliminary questions regarding the synthesis, handling, and properties of 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride.

Q1: What are the primary synthetic routes to prepare 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride?

A1: The most common and scalable approach involves a multi-step synthesis starting from a substituted acetophenone. A generalized pathway is the asymmetric reduction of a precursor α-amino ketone, 2-amino-1-(2-iodophenyl)ethanone hydrochloride. This method is favored for its potential to control stereochemistry, which is often critical for biological activity in pharmaceutical applications.[1] Alternative strategies, such as the reduction of corresponding α-amino acids, are also viable but may present different challenges in terms of starting material availability and cost on a large scale.[2][]

Q2: What are the critical starting materials and reagents, and what are the associated risks in sourcing them for scale-up?

A2: The key starting material is typically 2'-aminoacetophenone or a related derivative, which is then halogenated and further functionalized.[4][5] For the target molecule, 2-iodoacetophenone would be a likely precursor. The quality of these starting materials is paramount. Even minor impurities can lead to significant challenges downstream, such as the formation of stubborn byproducts that complicate purification.[6] When scaling up, ensuring a consistent and reliable supply chain for key reagents like chiral catalysts or specific reducing agents is a critical logistical challenge that must be addressed early in process development.[7]

Q3: What are the typical yields and purity levels expected at a laboratory scale versus a pilot scale?

A3: At the lab scale, yields for the reduction of α-amino ketones to chiral amino alcohols can be quite high, often exceeding 80-90% with excellent enantiomeric excess (>99% ee) under optimized conditions.[8][9] However, during scale-up, it is common to see a drop in yield due to factors like less efficient mixing, heat transfer issues, and changes in reaction kinetics. A successful scale-up would aim to maintain yields above 70-75% while ensuring the final product purity remains >98% after crystallization.

Q4: What are the essential safety precautions when handling the reagents and intermediates involved in this synthesis?

A4: Many reagents used in the synthesis of aryl amino alcohols require careful handling. For instance, strong reducing agents like lithium aluminum hydride (LiAlH₄) are highly reactive and pyrophoric, making them less suitable for large-scale industrial applications due to safety risks.[2] Borohydride reagents (e.g., NaBH₄) are generally safer alternatives.[10] Halogenated intermediates and solvents also require proper handling in well-ventilated areas with appropriate personal protective equipment (PPE). The final product, like many amine hydrochlorides, can be irritating and harmful if ingested or inhaled.[11][12] Always consult the Safety Data Sheet (SDS) for each chemical used in the process.

Q5: How should the final product, 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride, be stored to ensure its stability?

A5: The hydrochloride salt form of amino alcohols is generally more stable and less prone to degradation than the free base. The compound should be stored in a cool, dry place, away from moisture, in a tightly sealed container.[11] For long-term storage, refrigeration (e.g., at 4°C) is often recommended to minimize potential degradation.

Part 2: Troubleshooting Guide for Scale-Up Production

This section provides detailed guidance on specific problems that can arise during the scale-up process, offering potential causes and actionable solutions.

Issue 1: Low Yield in the Reduction of 2-Amino-1-(2-iodophenyl)ethanone

Q: We are experiencing a significant drop in yield for the ketone reduction step upon scaling from a 1L to a 50L reactor. What are the likely causes and how can we mitigate this?

A: This is a common challenge in process scale-up. The root causes often relate to mass and heat transfer limitations, as well as reagent stability and addition rates.

Potential Causes & Solutions:

• Inefficient Mixing: In larger reactors, localized "hot spots" or areas of poor reagent dispersion can lead to side reactions or incomplete conversion.

  • Solution: Evaluate and optimize the agitation speed and impeller design for the larger vessel to ensure homogeneity. For critical reactions, consider investing in computational fluid dynamics (CFD) modeling to predict mixing behavior at scale.

• Poor Temperature Control: The reduction of ketones is often exothermic. Inadequate heat removal in a larger reactor can cause the temperature to rise, promoting the formation of byproducts.

  • Solution: Implement a slower, controlled addition of the reducing agent. Ensure the reactor's cooling system is adequate for the batch size. A jacketed reactor with precise temperature control is essential.

• Reducing Agent Decomposition: Some reducing agents can decompose if added too quickly or if the reaction medium contains moisture.

  • Solution: Use an anhydrous solvent and ensure all glassware and reactors are thoroughly dried. Add the reducing agent portion-wise or via a syringe pump to maintain a steady reaction rate and temperature.

Comparative Data for Reduction Conditions:

Parameter	Lab Scale (1L)	Pilot Scale (50L) - Initial	Pilot Scale (50L) - Optimized	Rationale for Optimization
Reducing Agent	NaBH₄ (2.0 eq)	NaBH₄ (2.0 eq)	NaBH₄ (1.8 eq)	Reduced excess reagent to minimize quench and workup complexity.
Solvent	Methanol	Methanol	Ethanol	Ethanol can offer better control over reactivity and is often a better crystallization solvent.
Temperature	0-5 °C	0-15 °C (exotherm spike)	0-5 °C (controlled addition)	Strict temperature control is critical to prevent side reactions.[10]
Addition Time	30 min	30 min	2-3 hours	Slower addition improves heat management and reaction control.
Yield	~85%	~60%	~80%	Optimization restores yield by addressing scale-dependent variables.

Issue 2: Difficulties in Crystallization and Purification

Q: During the final isolation step, our product "oils out" instead of crystallizing, or the resulting crystals are of poor purity. What steps can we take to improve our crystallization process?

A: "Oiling out" and poor crystal formation are classic purification problems, often exacerbated by impurities or suboptimal solvent systems.[13]

Potential Causes & Solutions:

• Inappropriate Solvent System: The solvent may be too good, keeping the product dissolved even at low temperatures, or it may be a poor solvent for impurities, causing them to co-precipitate.

  • Solution: Conduct a thorough solvent screen. A good crystallization solvent is one in which the product is highly soluble at elevated temperatures but sparingly soluble at room temperature or below.[13] Mixed solvent systems (e.g., ethanol/water, isopropanol/heptane) often provide the necessary polarity range to induce crystallization.

• High Impurity Load: Impurities can inhibit crystal lattice formation, leading to an amorphous oil.

  • Solution: If purity is low (<90%) before crystallization, consider an initial purification step. This could be a simple charcoal treatment to remove colored impurities or a silica gel plug filtration to remove more polar byproducts.[13]

• Rapid Cooling: Cooling the solution too quickly can lead to rapid precipitation of small, impure crystals or oiling out.

  • Solution: Implement a controlled cooling profile. Allow the solution to cool slowly to room temperature, and then gradually cool it further in an ice bath or refrigerator. Seeding the solution with a small crystal of pure product can help initiate proper crystal growth.

Troubleshooting Crystallization:

Problem	Potential Cause	Recommended Action
Product "oils out"	Cooling too fast; solvent boiling point too high; high impurity level.	Re-heat to dissolve the oil, add more of the anti-solvent (if using a mixed system), and cool slowly. Consider a pre-purification step.[13]
No crystals form	Solution is not supersaturated; product is too soluble in the chosen solvent.	Concentrate the solution by removing some solvent. Add an anti-solvent dropwise until turbidity persists. Try scratching the inside of the flask to create nucleation sites.
Crystals are discolored	Co-crystallization of colored impurities.	Before crystallization, treat the hot solution with activated charcoal and filter it while hot.[13]
Low recovery	Product is still too soluble at low temperatures; insufficient crystallization time.	Use a more effective anti-solvent. Allow more time for crystallization at a lower temperature.

Issue 3: Formation of Key Byproducts

Q: We have identified a significant byproduct that appears to be the result of over-reduction or dehalogenation. How can we minimize its formation?

A: Byproduct formation is a key challenge in ensuring the final product meets regulatory standards. Understanding the reaction mechanism helps in devising strategies to control it.

Potential Causes & Solutions:

• Dehalogenation (loss of Iodine): This can occur with aggressive reducing agents or under prolonged reaction times, especially if heavy metal catalysts are used in preceding steps.

  • Solution: Use a milder reducing agent. For example, if using catalytic hydrogenation, screen different catalysts and optimize hydrogen pressure and temperature. If using a hydride reagent, ensure the reaction is quenched as soon as the starting material is consumed (monitored by TLC or HPLC).

• Over-reduction: If other reducible functional groups are present, they may also react.

  • Solution: Choose a more selective reducing agent. For instance, NaBH₄ is generally selective for ketones and aldehydes and will not typically reduce other functional groups like esters or amides under standard conditions.[10]

• Dimerization or Polymerization: Amine-containing compounds can sometimes undergo side reactions, especially at elevated temperatures.

  • Solution: Maintain strict temperature control and consider protecting the amine group if it is found to be reactive under the chosen conditions. However, adding protection/deprotection steps adds complexity and cost, so this should be a last resort.[6]

Part 3: Experimental Protocols & Visual Workflows

This section provides a generalized experimental protocol and visual workflows to guide your process development.

Generalized Experimental Protocol for Reduction and Crystallization

• Reaction Setup: Charge a clean, dry, jacketed reactor with the starting ketone, 2-amino-1-(2-iodophenyl)ethanone hydrochloride, and a suitable solvent (e.g., ethanol).

• Cooling: Cool the stirred suspension to 0-5 °C.

• Reduction: Prepare a solution or slurry of the reducing agent (e.g., NaBH₄) in the same solvent. Add the reducing agent slowly to the reactor over 2-4 hours, ensuring the internal temperature does not exceed 5 °C.

• Monitoring: Monitor the reaction progress by HPLC or TLC. The reaction is typically complete within 1-3 hours after the addition is finished.

• Quenching: Once the reaction is complete, slowly add a quenching agent (e.g., acetone or dilute acetic acid) while maintaining a low temperature.

• Workup: Adjust the pH of the mixture as needed and perform an extraction to isolate the free base of the amino alcohol.

• Salt Formation & Crystallization: Dissolve the crude free base in a suitable solvent (e.g., isopropanol). Add a solution of HCl in the same solvent to form the hydrochloride salt. Heat the mixture to dissolve all solids, then cool slowly to induce crystallization.

• Isolation: Collect the crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.[1]

Visual Workflow Diagrams

Diagram 1: Synthetic Pathway

Caption: Generalized synthetic pathway for 2-Amino-2-(2-iodophenyl)ethan-1-ol HCl.

Diagram 2: Purification and Crystallization Workflow

Caption: Step-by-step workflow for the purification and crystallization process.

References

• Patel, R. N. (2013). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. MDPI. [Link]

• Westlake University. (2023). New Approach Facilitates Chiral Amino Alcohol Synthesis. Westlake University News. [Link]

• Cao, Y., & Yang, G. (2016). A Reduction of Chiral Amino Acids Based on Current Method. Journal of Chemical and Pharmaceutical Research, 8(12), 139-143. [Link]

• Fessner, W.-D., & Anthonsen, T. (Eds.). (2009). Modern Biocatalysis: Stereoselective and Environmentally Friendly Reactions. Wiley-VCH. (General reference for biocatalysis, underpinning concepts in source[14])

• Zhang, X., et al. (2024). Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation. The Journal of Organic Chemistry, 89(9), 6085–6099. [Link]

• Pharmaceutical Technology. (2011). Avoiding pitfalls in scaling up biopharmaceutical production. Pharmaceutical Technology. [Link]

• Zoppi, A., et al. (2010). Crystallization Tendency of Active Pharmaceutical Ingredients Following Rapid Solvent Evaporation—Classification and Comparison. Journal of Pharmaceutical Sciences, 99(9), 3826-3838. [Link]

• Organic Chemistry Portal. (n.d.). γ-Amino alcohol synthesis by amination (alkylation). [Link]

• European Patent Office. (1999).

• Organic Syntheses. (n.d.). The preparation of indazoles via metal free intramolecular electrophilic amination of 2-aminophenyl ketoximes. [Link]

• Google Patents. (2006). US7094928B2 - Process for the synthesis of (±) 2-Amino-N-[2,(2,5-dimethoxy phenyl)-2-hydroxyethyl] acetamide monohydrochloride.

• ResearchGate. (n.d.). Syntheses of 2-amino-5-iodopyridine. [Link]

• American Elements. (n.d.). (2S)-2-Amino-2-(4-iodophenyl)ethan-1-ol HCl. [Link]

• Google Patents. (2015). WO2015155664A1 - An improved process for the preparation of 2-(2-aminothiazol-4-yl)-n-[4-(2-[[(2r)-2-hydroxy-2- phenylethyl]amino]-ethyl)phenyl]acetamide.

• Rasayan Journal of Chemistry. (2023). The potential antimalarial drug of aryl amino alcohol derivatives from eugenol: synthesis. Rasayan J. Chem., 16(3). [Link]

• PubMed. (2016). Exploring the scope of new arylamino alcohol derivatives: Synthesis, antimalarial evaluation, toxicological studies, and target exploration. European Journal of Medicinal Chemistry, 124, 839-854. [Link]

• ResearchGate. (2023). THE POTENTIAL ANTIMALARIAL DRUG OF ARYL AMINO ALCOHOL DERIVATIVES FROM EUGENOL: SYNTHESIS, in-vitro AND in-silico ANALYSIS OF BIOACTIVITY. [Link]

• Google Patents. (2001). WO2001058848A1 - A process for the purification of 3-amino-1,2-propanediol and 2-amino....

• Lupin. (2024). Protected Amino Acids: The Hidden Bottleneck in Scaling Metabolic Peptides. [Link]

• Contract Pharma. (2023). Overcoming Challenges in Early Phase Drug Product Development. [Link]

• Wiley Online Library. (2022). Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. ChemBioChem, 23(13), e202200123. [Link]

• BioXconomy. (2024). CMC regulatory challenges during peptide development. [Link]

• PubChem. (n.d.). 2-((2-Aminophenyl)amino)ethan-1-ol. [Link]

• PubMed. (2000). Synthesis and immunosuppressive activity of 2-substituted 2-aminopropane-1,3-diols and 2-aminoethanols. Journal of Medicinal Chemistry, 43(15), 2960-2973. [Link]

• ResearchGate. (2015). ChemInform Abstract: Direct Amidation of 2′-Aminoacetophenones Using I2-TBHP: A Unimolecular Domino Approach Toward Isatin and Iodoisatin. [Link]

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• 2. jocpr.com [jocpr.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. Protected Amino Acids: The Hidden Bottleneck in Scaling Metabolic Peptides [lupin.com]
• 7. pharmtech.com [pharmtech.com]
• 8. New Approach Facilitates Chiral Amino Alcohol Synthesis [science.westlake.edu.cn]
• 9. scihorizon.com [scihorizon.com]
• 10. US7094928B2 - Process for the synthesis of (±) 2-Amino-N-[2,(2,5-dimethoxy phenyl)-2-hydroxyethyl] acetamide monohydrochloride - Google Patents [patents.google.com]
• 11. (S)-2-Amino-2-(4-iodophenyl)ethan-1-ol hydrochloride | 2376106-42-0 [sigmaaldrich.com]
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• 14. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Cross-Validation of Analytical Methods for 2-Amino-2-(2-iodophenyl)ethan-1-ol Hydrochloride

Executive Summary: The Ortho-Iodo Challenge

In the development of halogenated chiral building blocks, 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride presents a unique analytical challenge compared to its para-substituted analogs. The ortho-iodine substituent introduces significant steric hindrance and electronic shielding, often altering the retention behavior in chromatography and the pKa of the amine group.

This guide provides a rigorous cross-validation framework comparing two orthogonal methodologies: Reversed-Phase HPLC (RP-HPLC) and Non-Aqueous Potentiometric Titration . While HPLC provides specificity for organic impurities, titration offers a direct stoichiometric measurement of the amine salt, critical for establishing the absolute purity of reference standards.

Compound Profile & Analytical Strategy

Property	Description	Analytical Implication
Chemical Structure	Primary amine, primary alcohol, ortho-iodophenyl ring.	Amphiphilic; requires pH control in HPLC.
Chromophore	Aryl iodide (strong UV absorption).	UV detection (210–254 nm) is highly sensitive.
Chirality	Single chiral center (C2).	Potential for enantiomeric impurities (requires Chiral LC, though this guide focuses on chemical purity).
Salt Form	Hydrochloride (HCl).	Titration measures the protonated amine; HPLC measures the free base/cation equilibrium.

The Cross-Validation Logic

Relying solely on HPLC can lead to "mass balance" errors if inorganic salts or non-UV active impurities are present. Conversely, titration assumes the salt stoichiometry is perfect. Cross-validation ensures that the purity value derived from the specific method (HPLC) aligns with the absolute content derived from the stoichiometric method (Titration).

Method A: Stability-Indicating RP-HPLC (The Specificity Standard)

Objective: To quantify the main component and separate organic impurities (e.g., de-iodinated byproducts, oxidation products).

Mechanistic Rationale

A C18 stationary phase with a base-deactivated silica support is chosen to minimize tailing caused by the interaction of the protonated amine with residual silanols. An acidic mobile phase (pH 2.5–3.0) keeps the amine fully protonated (

), ensuring consistent retention and improved peak shape.

Detailed Protocol

• Instrument: HPLC with Diode Array Detector (DAD).

• Column: Agilent Zorbax Eclipse Plus C18 (150 mm × 4.6 mm, 3.5 µm) or equivalent.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (Ion-pairing agent improves amine shape).

• Mobile Phase B: Acetonitrile (ACN).

• Gradient Program:

  • 0–2 min: 5% B (Isocratic hold)

  • 2–15 min: 5%

    60% B (Linear gradient)

  • 15–20 min: 95% B (Wash)

  • 20–25 min: 5% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temp: 30°C.

• Detection: 230 nm (optimal for iodophenyl) and 210 nm (general).

• Sample Diluent: Mobile Phase A : ACN (90:10).

Self-Validating System Suitability

• Tailing Factor (

  ): Must be (confirms suppression of silanol interactions).

• Resolution (

  ): between the main peak and any specific known impurity (e.g., the 2-chlorophenyl analog if using chlorinated solvents in synthesis).

Method B: Non-Aqueous Potentiometric Titration (The Absolute Assay)

Objective: To determine the precise assay (% w/w) of the amine hydrochloride salt, independent of UV extinction coefficients.

Mechanistic Rationale

The hydrochloride salt of the amine is a weak acid in water but acts as a strong base in glacial acetic acid. Titrating with perchloric acid (

) in a non-aqueous medium sharpens the endpoint, allowing for high-precision detection using a glass pH electrode.

Detailed Protocol

• Titrant: 0.1 N Perchloric Acid in Glacial Acetic Acid (standardized against Potassium Hydrogen Phthalate).

• Solvent: 50 mL Glacial Acetic Acid + 10 mL Mercuric Acetate solution (to sequester the halide ion, preventing interference).

  • Note: For green chemistry alternatives, titration in ethanol with NaOH (if assessing the HCl content specifically) or direct titration of the base after liberation can be used, but the pharmacopeial standard for amine HCl salts is

    .

• Detection: Potentiometric (Glass/Calomel electrode).

• Procedure:

  • Accurately weigh ~200 mg of sample.

  • Dissolve in 50 mL Glacial Acetic Acid.

  • Add 5 mL of 3% Mercuric Acetate (essential to release the amine from the HCl salt for titration).

  • Titrate with 0.1 N

    to the potentiometric inflection point.

  • Perform a blank titration on the solvent system.

Cross-Validation & Data Analysis

The core of this guide is the comparative analysis . You must run both methods on the same batch.

Comparison Workflow Diagram

Figure 1: Parallel workflow for cross-validating chromatographic purity against stoichiometric assay.

Interpreting the Delta ( )

Calculate the difference between the HPLC Purity (Area %) and Titration Assay (w/w %).

Scenario	Observation	Root Cause Analysis	Action
Ideal		High purity, minimal inorganic salts.	Validate. Methods confirm each other.
Type I Error	Titration HPLC	Presence of UV-active impurities that are not amines (e.g., iodobenzene derivatives).	Trust HPLC for purity. Investigate impurity structure by LC-MS.
Type II Error	HPLC Titration	Presence of inorganic salts (NaCl) or moisture. The molecule is pure, but the bulk is diluted.	Trust Titration for potency. Dry the sample and re-test.

Experimental Data Summary (Simulated)

The following table illustrates a typical validation dataset for the 2-iodo isomer.

Parameter	Method A (RP-HPLC)	Method B (Titration)	Acceptance Criteria
Linearity ( )	(Range: 50–150%)	(Range: 80–120%)
Precision (RSD)	( )	( )	HPLC , Titr.
Accuracy (Recovery)
LOD / Sensitivity	(Impurity level)	N/A (Macro method)	N/A

References

• International Conference on Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. Practical HPLC Method Development. (Standard reference for ion-pairing chromatography of amines). [Link]

Comparative analysis of the synthetic routes to 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride

Topic: Comparative Analysis of Synthetic Routes to 2-Amino-2-(2-iodophenyl)ethan-1-ol Hydrochloride Content Type: Technical Comparison Guide

Executive Summary

The synthesis of 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride (also known as 2-iodophenylglycinol) presents a unique intersection of regiochemical and chemoselective challenges. Unlike simple phenylglycinols, the presence of the ortho-iodine atom introduces significant steric hindrance and lability. The carbon-iodine (C–I) bond is highly susceptible to hydrodehalogenation under standard reducing conditions (e.g., catalytic hydrogenation or high-temperature lithium aluminum hydride), posing a critical risk to product integrity.

This guide evaluates the three primary synthetic methodologies available to researchers, prioritizing the preservation of the halogenated pharmacophore and the fidelity of the amino-alcohol motif.

The Strategic Landscape

Metric	Route A: In-Situ Borane ( )	Route B: Borane-DMS Complex	Route C: Lithium Aluminum Hydride ( )
Primary Mechanism	Carboxylic acid activation via acyl hypoiodite / in-situ borane generation.	Direct Lewis acid-base complex reduction.	Nucleophilic hydride transfer.
C–I Bond Stability	High . Mild conditions prevent oxidative insertion/elimination.	High . Chemoselective for carbonyls.	Low . Significant risk of dehalogenation to phenylglycinol.
Cost Efficiency	Excellent . Uses commodity reagents.[1][2]	Moderate . Reagents are expensive and moisture-sensitive.	High . Requires cryogenic conditions to mitigate side reactions.
Scalability	High . Exothermic control is manageable.	Medium . Sulfide byproducts require scrubbing.	Low . Pyrophoric workup and safety hazards.
Recommendation	Preferred Route for >10g scale.	Preferred Route for <1g high-purity analytical standards.	Not Recommended due to impurity profile.

Part 1: Strategic Analysis of Synthetic Pathways

The Regiochemistry Challenge

The target molecule is a glycinol derivative (

), not an ethanolamine derivative ( ). Consequently, ring-opening of 2-iodostyrene oxide with ammonia is not a viable route, as it predominantly yields the ethanolamine regioisomer due to nucleophilic attack at the less hindered carbon. Therefore, the synthesis must proceed via the reduction of 2-(2-iodophenyl)glycine .

Route 1: The Sodium Borohydride / Iodine System (The "McKennon" Protocol)

This route generates borane species in situ. It is the most robust method for industrial and large-scale laboratory synthesis. The addition of iodine to sodium borohydride in THF generates

, which complexes with the amine of the starting material to direct the reduction of the carboxylic acid.

• Why it works: The reaction proceeds at reflux but avoids the harsh hydridic potential required to break the Ar–I bond.

• Key Advantage: It avoids the handling of stench-producing sulfides (DMS) or pyrophoric neat boranes.

Route 2: The Borane-Dimethyl Sulfide (BMS) Reduction

BMS is a commercially available, stable source of borane. It is cleaner than the

method in terms of salt byproducts but requires rigorous scrubbing of the dimethyl sulfide vapor evolved during the quench.

• Why it works: BMS is highly selective for carboxylic acids over halides and nitro groups.

• Key Advantage: extremely high purity profiles; often requires no chromatography.

Route 3: The Critical Failure of Catalytic Hydrogenation

Standard reduction of nitro-aldol adducts (Henry reaction products) or catalytic hydrogenation of the amino acid ester using

is contraindicated . Palladium will rapidly catalyze the oxidative addition of the Ar–I bond, leading to extensive deiodination (yielding unsubstituted phenylglycinol).

Part 2: Visualizing the Chemical Logic

The following diagram illustrates the comparative pathways and the decision logic for selecting the

route.

Figure 1: Decision tree highlighting the necessity of Borane-mediated reduction to preserve the aryl iodide.

Part 3: Detailed Experimental Protocol

Selected Method: The Sodium Borohydride / Iodine Reduction

Rationale: This protocol is selected for its balance of safety, cost, and high yield (typically >85%). It is a self-validating system where the disappearance of the purple iodine color indicates the formation of the active reducing species.

1. Reagents and Equipment

• Precursor: 2-(2-iodophenyl)glycine (10.0 mmol, 2.77 g).

• Reductant: Sodium Borohydride (

  , 24.0 mmol), Iodine ( , 10.0 mmol).

• Solvent: Anhydrous Tetrahydrofuran (THF).

• Workup: 3M HCl, Methanol, NaOH (pellets or 20% aq).

• Equipment: 3-neck round bottom flask, reflux condenser, addition funnel, nitrogen atmosphere.[2]

2. Step-by-Step Methodology

Step 1: System Activation (In-Situ Borane Generation)

• Charge the flask with

  (908 mg, 24 mmol) and anhydrous THF (30 mL) under .

• Cool the suspension to 0°C in an ice bath.

• Add the amino acid 2-(2-iodophenyl)glycine (2.77 g, 10 mmol) in one portion.

• Critical Control Point: Dissolve Iodine (

  , 2.54 g, 10 mmol) in THF (10 mL). Add this solution dropwise over 30 minutes.

  • Observation: Significant gas evolution (

    ) will occur.[3] The solution will initially turn dark purple and then fade to colorless/white slurry as is consumed to form .

Step 2: Reduction Phase

• Once gas evolution ceases and the iodine color disappears, remove the ice bath.

• Heat the reaction to reflux (66°C) for 14–18 hours.

  • Validation: Monitor via TLC (Eluent: 10% MeOH in DCM). The starting material spot (baseline) should disappear.

Step 3: Oxidative Quench & Hydrolysis

• Cool the mixture to room temperature.

• Carefully add Methanol (10 mL) dropwise to quench excess hydride. (Expect bubbling).

• Evaporate the solvent under reduced pressure to yield a white paste.

• Dissolve the paste in 20% aqueous KOH (30 mL). Stir for 4 hours at room temperature.

  • Why: This breaks the stable amine-borane complex formed during reduction.

Step 4: Isolation and Salt Formation

• Extract the aqueous layer with Dichloromethane (

  mL).

• Wash combined organics with Brine, dry over

  , and concentrate to yield the free base oil.

• Dissolve the oil in minimal ethanol. Add 2M HCl in diethyl ether dropwise at 0°C.

• Filter the resulting white precipitate. Recrystallize from Ethanol/Ether if necessary.

3. Expected Results

• Yield: 85–92%

• Appearance: White crystalline solid.[3][4]

• Melting Point: 165–168°C (dec).

• 1H NMR (DMSO-d6): Distinctive benzylic signal at

  4.5–4.7 ppm; aromatic signals showing 1,2-substitution pattern (two doublets, two triplets).

Part 4: Troubleshooting & Critical Control Points

The following workflow diagram details the workup logic to ensure high purity.

Figure 2: Workup protocol emphasizing the cleavage of the Boron-Nitrogen complex.

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete hydrolysis of the N–B complex.	Extend KOH stir time or use refluxing 3M HCl for hydrolysis (harsher).
Deiodination (<5%)	Reaction temperature too high during addition.	Ensure temperature is <5°C during initial mixing.[5]
Sticky Solid	Hygroscopic HCl salt.	Wash with anhydrous diethyl ether; dry in vacuum desiccator over .

References

• McKennon, M. J., Meyers, A. I., Drauz, K., & Schwarm, M. (1993). A convenient reduction of amino acids and their derivatives.[6][7][8] The Journal of Organic Chemistry, 58(13), 3568-3571.

• Abiko, A., Masamune, S. (1992). Borane-amine complexes: A new class of reducing agents. Tetrahedron Letters, 33(38), 5517-5518.

• Kanth, J. V. B., & Periasamy, M. (1991). Selective reduction of carboxylic acids into alcohols using NaBH4-I2.[3] The Journal of Organic Chemistry, 56(20), 5964-5965.

• BenchChem. (2025). Technical data and structure validation for 2-Amino-2-(2-iodophenyl)ethan-1-ol.

Sources

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• 2. Organic Syntheses Procedure [orgsyn.org]
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• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. jocpr.com [jocpr.com]
• 7. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 8. researchgate.net [researchgate.net]

Comparative Guide: Amino Alcohol Derivatives in Asymmetric Synthesis and Pharmacological Modulation

Executive Summary

The 1,2-amino alcohol motif is a privileged structure in both chemical synthesis and therapeutics. Its dual functionality—combining a hydrogen-bond donor (hydroxyl) and a basic acceptor (amine)—allows for versatile coordination chemistry and precise receptor molecular recognition.

This guide compares two distinct high-value applications of amino alcohol derivatives:

• As Chiral Auxiliaries/Catalysts: Specifically the Corey-Bakshi-Shibata (CBS) reduction , where amino alcohol-derived oxazaborolidines induce high enantioselectivity.[1][2]

• As Pharmacophores: Comparing the aryloxypropanolamine class (Beta-blockers) and sphingosine mimetics (S1P receptor modulators), highlighting how structural variations dictate bioavailability and mechanism of action (MOA).

Part 1: Synthetic Utility – Chiral Amino Alcohols in Asymmetric Catalysis[3]

The most impactful application of amino alcohols in process chemistry is the enantioselective reduction of prochiral ketones using the CBS catalyst. This system utilizes chiral amino alcohols (e.g., (S)-proline derivatives) to form a rigid oxazaborolidine ring, which acts as a "chiral straightjacket" for borane.

Comparative Performance of Chiral Auxiliaries

The efficiency of the CBS reduction depends heavily on the steric bulk of the amino alcohol substituent.

Table 1: Comparative Enantioselectivity in Acetophenone Reduction Reaction Conditions: 1.0 eq Acetophenone, 0.6 eq BH3·THF, 10 mol% Catalyst, THF, -20°C.

Amino Alcohol Precursor	Catalyst Substituent (R)	Yield (%)	ee (%)	Notes on Application
(S)-Proline	Methyl (Me-CBS)	>95	94-97	Standard benchmark; high turnover.
(S)-Diphenylprolinol	Methyl	>95	98-99	Bulky phenyl groups improve face differentiation.
(S)-Valinol	Isopropyl	85-90	85-92	Less rigid than proline systems; lower ee.
Ephedrine	Methyl	60-70	<60	Poor selectivity due to conformational flexibility.

Mechanistic Workflow (The CBS Cycle)

The mechanism relies on the in situ formation of a Lewis acid-base complex. The nitrogen of the oxazaborolidine activates the borane, while the endocyclic boron coordinates the ketone oxygen.

Figure 1: The catalytic cycle of the CBS reduction.[1][2][3] The rigid bicyclic transition state ensures hydride delivery to the re- or si-face of the ketone.

Validated Experimental Protocol: Enantioselective Reduction of Acetophenone

Note: This protocol assumes strict anhydrous techniques. Moisture is the primary cause of low ee% as it hydrolyzes the N-B bond.

Reagents:

• (S)-Me-CBS solution (1M in toluene)[3]

• Borane-THF complex (1M)[3][4][5]

• Acetophenone (dried over MgSO4)

• Anhydrous THF

Step-by-Step Methodology:

• System Preparation: Flame-dry a 100 mL Schlenk flask under a stream of Argon. Cool to room temperature.

• Catalyst Charge: Syringe 1.0 mL (1 mmol, 0.1 eq) of (S)-Me-CBS solution into the flask. Add 10 mL anhydrous THF.

• Activation: Cool to 0°C. Add 6.0 mL (6 mmol, 0.6 eq) of BH3·THF dropwise. Stir for 15 minutes. Critical Step: This ensures formation of the active N-coordinated borane species.

• Substrate Addition: In a separate dry vial, dissolve 1.20 g (10 mmol) acetophenone in 10 mL THF.

• Controlled Reduction: Using a syringe pump, add the ketone solution to the catalyst mixture over 1 hour at 0°C (or -20°C for higher ee). Causality: Slow addition maintains a high catalyst-to-substrate ratio, preventing uncatalyzed (racemic) background reduction by free borane.

• Quench: Once TLC indicates consumption of starting material, carefully add 5 mL MeOH dropwise. Caution: Hydrogen gas evolution.

• Workup: Add 1N HCl, extract with diethyl ether, and wash with brine. Dry over Na2SO4 and concentrate.

Part 2: Pharmacological Applications – Beta-Blockers & S1P Modulators

Here we compare how the amino alcohol scaffold is utilized in receptor modulation. We contrast the classic Aryloxypropanolamines (Beta-Adrenergic Antagonists) with Sphingosine Analogues (S1P Receptor Modulators).

Structural Activity Relationship (SAR) Comparison

Table 2: Physicochemical Properties and Clinical Profiles

Drug	Class	Structure Type	LogP (Lipophilicity)	BBB Penetration	Target Receptor
Propranolol	Non-selective -blocker	Aryloxypropanolamine	3.48 (High)	High
Atenolol	Selective -blocker	Aryloxypropanolamine	0.16 (Low)	Negligible	(Cardiac)
Fingolimod	Immunomodulator	Sphingosine mimetic	4.38 (High)	High	S1P

Key Insight: The lipophilicity of Propranolol (due to the naphthyl ring) allows it to treat central conditions like migraine and anxiety, but causes CNS side effects (nightmares). Atenolol's hydrophilic amide tail restricts it to peripheral cardiac effects.

Protocol: Radioligand Binding Assay (Beta-Receptor Affinity)

To determine the affinity (

) of amino alcohol derivatives for the -adrenergic receptor.

Methodology:

• Membrane Preparation: Homogenize rat heart tissue (rich in

  ) in ice-cold Tris-HCl buffer. Centrifuge at 20,000 x g to isolate membrane fraction.[6]

• Ligand Selection: Use [

  I]-Cyanopindolol ( nM) as the radioligand.

• Competition Assay:

  • Incubate membranes (50 µg protein) with 50 pM [

    I]-Cyanopindolol.

  • Add increasing concentrations (

    to M) of the test compound (e.g., Propranolol).

  • Incubate at 37°C for 60 mins to reach equilibrium.

• Filtration: Rapidly filter through GF/B glass fiber filters using a cell harvester to separate bound from free ligand.

• Quantification: Count radioactivity (CPM) via liquid scintillation.

• Analysis: Plot % Specific Binding vs. Log[Drug]. Calculate

  and convert to using the Cheng-Prusoff equation:

Mechanism of Action: Functional Antagonism (Fingolimod)

Unlike beta-blockers which are competitive antagonists, Fingolimod (FTY720) acts as a functional antagonist . It is a pro-drug phosphorylated in vivo to FTY720-P.

• Paradox: FTY720-P is an agonist at the S1P1 receptor.

• Outcome: Sustained activation leads to receptor internalization and ubiquitin-mediated degradation. This leaves the lymphocyte "blind" to the S1P gradient required for egress from lymph nodes.[7]

Figure 2: The functional antagonism pathway of Fingolimod.[8] Persistent receptor activation leads to internalization, effectively removing the receptor from the cell surface.

References

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987).[9] Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines.[1][2][9] Journal of the American Chemical Society, 109(18), 5551–5553.[9]

• Baker, J. G. (2005). The selectivity of β-adrenoceptor antagonists at the human β1, β2 and β3 adrenoceptors. British Journal of Pharmacology, 144(3), 317–322.

• Brinkmann, V., et al. (2002). FTY720: alteration of lymphocyte migration pathways for therapeutic use. Nature Reviews Drug Discovery, 9, 883–897.

• Motulsky, H. J., & Neubig, R. R. (2010). Analysis of radioligand binding data. Current Protocols in Neuroscience, Chapter 7.

• BenchChem. (2025). A Comparative Guide to Enantioselective Ketone Reduction: Methods, Performance, and Protocols.

Sources

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• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Corey-Bakshi-Shibata Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 4. CBS reduction of acetophenone followed by 11B NMR - Magritek [magritek.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. giffordbioscience.com [giffordbioscience.com]
• 7. Mechanism of Action of Oral Fingolimod (FTY720) in Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Comprehensive Safety Guide: Personal Protective Equipment for Handling 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride

This guide provides essential safety protocols and logistical plans for the handling and disposal of 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride. As a crucial intermediate in pharmaceutical research and development, understanding its hazard profile is paramount to ensuring laboratory safety. This document moves beyond a simple checklist, explaining the causality behind each recommendation to empower researchers with the knowledge to maintain a self-validating system of safety.

Hazard Assessment and Risk Analysis

2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride is an organic compound that, while not exhaustively studied, belongs to a class of chemicals—aminophenols and halogenated organics—with well-defined potential hazards. The primary physical form of this compound is a solid, meaning the principal routes of exposure are inhalation of airborne dust particles and direct contact with the skin and eyes.

A thorough risk assessment, based on data from structurally similar compounds, dictates a cautious approach. The hydrochloride salt may possess irritant properties and potential for harm if ingested or inhaled.

Table 1: Potential Hazard Profile based on Structurally Related Compounds

Hazard Class	GHS Hazard Statement	Associated Pictogram	Rationale and Implication
Acute Toxicity (Oral)	H302: Harmful if swallowed[1]	GHS07 (Exclamation Mark)	Accidental ingestion could lead to adverse health effects. Strict prohibition of eating or drinking in the lab is critical.
Skin Irritation	H315: Causes skin irritation[1][2]	GHS07 (Exclamation Mark)	Direct contact can cause redness, itching, or inflammation. Appropriate gloves and a lab coat are mandatory to prevent skin exposure.
Eye Irritation	H319: Causes serious eye irritation[1][2][3]	GHS07 (Exclamation Mark)	The solid dust can cause significant irritation or damage upon contact with eyes. Chemical splash goggles are essential.
Respiratory Irritation	H335: May cause respiratory irritation[1][2]	GHS07 (Exclamation Mark)	Inhaling dust can irritate the respiratory tract. All handling of the solid must be done within a certified chemical fume hood.
Germ Cell Mutagenicity	H341: Suspected of causing genetic defects	GHS08 (Health Hazard)	This is a significant long-term health risk. It underscores the need for stringent containment and minimizing exposure to the lowest possible levels.

Core Protective Measures: Engineering Controls and PPE

A multi-layered approach to safety is required, prioritizing engineering controls to isolate the hazard, supplemented by a robust Personal Protective Equipment (PPE) plan.

Primary Engineering Control: The Chemical Fume Hood

The single most important piece of safety equipment for handling this compound is a properly functioning and certified chemical fume hood.

• Causality: A fume hood provides constant airflow that pulls airborne dust and potential vapors away from the researcher's breathing zone, offering a powerful first line of defense against respiratory exposure. All weighing, transferring, and reaction setup involving the solid compound must be performed deep within the hood sash.

Tiered Personal Protective Equipment (PPE) Protocol

The selection of PPE is dictated by the task and the potential for exposure.

Table 2: Recommended PPE for Handling 2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Routine Handling (Small Quantities in Fume Hood)	ANSI Z87.1-compliant safety glasses with side shields. Chemical splash goggles are strongly recommended.[4]	Disposable nitrile gloves (minimum 4 mil thickness). Double-gloving is recommended.	Buttoned lab coat.	Not required if work is performed correctly within a certified fume hood.
Non-Routine Operations (Large Quantities, Spill Cleanup)	Chemical splash goggles and a full-face shield.[4][5]	Heavy-duty chemical-resistant gloves (e.g., neoprene or butyl rubber) over an inner pair of nitrile gloves.	Chemical-resistant apron or coveralls over a lab coat.[5][6]	Air-purifying respirator (APR) with P100 (particulate) and organic vapor cartridges. Respirator use requires a formal program, including fit-testing.[4][7]

Operational and Disposal Plans

A safe laboratory environment is built on clear, repeatable procedures for every stage of the chemical's lifecycle, from preparation to disposal.

Pre-Handling Safety Workflow

Before any work begins, a systematic check ensures all safety measures are in place. This workflow is a critical self-validating step to prevent procedural errors.

Caption: Pre-Handling Safety Workflow.

Protocol: PPE Donning and Doffing

The sequence of putting on and taking off PPE is critical to prevent cross-contamination.

Donning (Putting On) Sequence:

• Lab Coat/Apron: Put on and fasten completely.

• Inner Gloves: Don the first pair of nitrile gloves.

• Respirator (if required): Perform a seal check.

• Goggles/Face Shield: Adjust for a secure fit.

• Outer Gloves: Pull the second pair of gloves over the cuff of the lab coat.

Doffing (Taking Off) Sequence:

• Outer Gloves: Remove the most contaminated item first. Peel one glove off by grasping the cuff and pulling it inside out. Use the clean, ungloved hand to slide under the cuff of the remaining glove and peel it off.

• Lab Coat/Apron: Unfasten and roll it away from the body, keeping the contaminated side inward.

• Goggles/Face Shield: Handle by the strap or sides to remove.

• Respirator (if required): Remove without touching the front.

• Inner Gloves: Remove as described in step 1.

• Wash Hands: Immediately and thoroughly wash hands with soap and water.

Emergency Procedures: Spill and Exposure

• Small Spill (inside fume hood):

  • Alert others in the immediate area.

  • Wearing appropriate PPE (including respirator if necessary), cover the spill with an inert absorbent material (e.g., vermiculite or sand).

  • Carefully sweep the material into a designated halogenated waste container.

  • Clean the area with a suitable solvent, and place all cleanup materials in the waste container.[8]

• Skin Exposure: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[2]

• Eye Exposure: Immediately flush eyes with an eyewash station for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[2][9]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[2]

Waste Management and Disposal

Proper segregation and disposal of chemical waste are legally required and essential for environmental and personal safety.

Waste Classification

2-Amino-2-(2-iodophenyl)ethan-1-ol hydrochloride is a halogenated organic compound due to the presence of iodine.[10] It must be segregated from non-halogenated waste streams to ensure proper disposal, which is typically high-temperature incineration.[10][11]

Disposal Workflow

Caption: Halogenated Waste Disposal Workflow.

Disposal Protocol:

• Collect all waste materials, including contaminated PPE and cleanup debris, in a clearly labeled, sealable container designated for "Halogenated Organic Waste".[8][12]

• Never mix halogenated waste with non-halogenated, acidic, or basic waste streams.[10][13]

• Keep the waste container closed at all times except when adding waste.[12]

• Store the container in a designated satellite accumulation area, preferably within secondary containment.[8]

• Follow your institution's specific procedures for requesting hazardous waste pickup by the Environmental Health & Safety (EHS) department.

References

• HAZARDOUS WASTE SEGREGATION Guide. Bucknell University.

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. U.S. Environmental Protection Agency.

• Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group, University of Illinois Urbana-Champaign.

• Organic Solvents Waste Management. Cornell University Environmental Health and Safety.

• Halogenated Solvents in Laboratories. Temple University Environmental Health and Radiation Safety.

• (S)-2-Amino-2-(4-iodophenyl)ethan-1-ol hydrochloride Safety Information. Sigma-Aldrich.

• Personal Protective Equipment (PPE). U.S. Department of Health & Human Services.

• Chemical Safety: Personal Protective Equipment. University of California, Santa Barbara.

• 2-Amino-5-iodobenzoic acid Safety Data Sheet. Sigma-Aldrich.

• 1-(2-aminophenyl)-Ethanone Safety Data Sheet. Thermo Fisher Scientific.

• Personal Protective Equipment. U.S. Environmental Protection Agency.

• p-Aminoacetophenone Safety Data Sheet. Fisher Scientific.

• Grime Boss Heavy Duty Hand Cleaning Wipes Material Safety Data Sheet. Nice-Pak Products, Inc.

• 1-(2-aminophenyl)-Ethanone Safety Data Sheet. Fisher Scientific.

• Personal Protective Equipment: Selecting the Right PPE for Pesticide Use. Oregon OSHA.

• Bis(2-hydroxyethyl)aminotris(hydroxymethyl)methane hydrochloride Safety Data Sheet. Sigma-Aldrich.

• Personal Protective Kit (PPE Kit). BHS Industrial Equipment.

• 2-((4-(Ethyl(2-hydroxyethyl)amino)-2-nitrophenyl)amino)ethan-1-ol hydrochloride Safety Data Sheet. BLD Pharmatech.

• 2-Aminoacetophenone hydrochloride, 99% Material Safety Data Sheet. Cole-Parmer.

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